Technical Documentation Center

4-ethyl-5-methoxy-1H-imidazole Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-ethyl-5-methoxy-1H-imidazole

Core Science & Biosynthesis

Foundational

Technical Deep Dive: The Physicochemical and Synthetic Profile of 4-Ethyl-5-Methoxy-1H-Imidazole

Executive Summary & Structural Dynamics 4-Ethyl-5-methoxy-1H-imidazole represents a specific subclass of polysubstituted imidazoles, often utilized as a pharmacophore in histamine receptor modulation (H3/H4 antagonists)...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Structural Dynamics

4-Ethyl-5-methoxy-1H-imidazole represents a specific subclass of polysubstituted imidazoles, often utilized as a pharmacophore in histamine receptor modulation (H3/H4 antagonists) and kinase inhibition. Unlike simple alkyl-imidazoles, the introduction of the methoxy group at the C5 position creates a unique electronic environment that significantly alters the molecule's basicity, lipophilicity, and tautomeric stability compared to its parent compound, 4-ethyl-1H-imidazole.

Tautomeric Equilibrium

The defining characteristic of this molecule is its rapid annular tautomerism. In solution, the "4-ethyl-5-methoxy" designation is transient; the proton on the pyrrole-type nitrogen (N1) shifts rapidly to the pyridine-type nitrogen (N3).

  • Tautomer A: 4-ethyl-5-methoxy-1H-imidazole

  • Tautomer B: 4-methoxy-5-ethyl-1H-imidazole

Furthermore, the presence of the electron-donating methoxy group adjacent to the ring nitrogen introduces a secondary equilibrium with the imidazolinone form (oxo-tautomer), particularly under acidic conditions. This guide prioritizes the aromatic O-methyl form, but researchers must be vigilant regarding hydrolysis to 4-ethyl-1,3-dihydro-2H-imidazol-5-one.

Tautomerism T1 4-Ethyl-5-Methoxy-1H-Imidazole (Tautomer A) T2 4-Methoxy-5-Ethyl-1H-Imidazole (Tautomer B) T1->T2 Fast Proton Shift (k_1) Oxo 4-Ethyl-1,3-dihydro-2H-imidazol-5-one (Hydrolysis Product) T1->Oxo Acidic Hydrolysis T2->Oxo Acidic Hydrolysis

Figure 1: Tautomeric equilibrium and potential hydrolytic degradation pathway.

Physicochemical Properties

The methoxy group exerts a dual electronic effect: a strong resonance electron-donating effect (+M) and a weak inductive electron-withdrawing effect (-I). The +M effect dominates, increasing the electron density of the imidazole ring.

Comparative Data Profile

The following table contrasts the target molecule with the standard 4-ethylimidazole to illustrate the "Methoxy Shift."

Property4-Ethyl-1H-Imidazole (Standard)4-Ethyl-5-Methoxy-1H-Imidazole (Target)Mechanism of Shift
Molecular Weight 96.13 g/mol 126.16 g/mol Addition of -OCH₃
pKa (Conj. Acid) 7.52 (Experimental)~7.9 - 8.2 (Predicted)+M effect stabilizes the protonated cation.
LogP 0.980.85 - 1.10OMe adds polarity but also lipophilic surface area.
H-Bond Donors 11NH group remains.
H-Bond Acceptors 12Pyridine N + Methoxy O.
Topological PSA 28.7 Ų~38 ŲIncreased polar surface area.

Scientific Insight: The elevated pKa suggests that 4-ethyl-5-methoxy-1H-imidazole is a stronger base than 4-ethylimidazole. In drug design, this implies higher ionization at physiological pH (7.4), potentially improving solubility but altering membrane permeability.

Synthetic Methodology

Direct synthesis of 4-ethyl-5-methoxy-1H-imidazole is non-trivial due to the instability of 5-methoxyimidazoles. The most robust route involves the cyclization of an


-amino ester followed by O-methylation, or the conversion of a 4-ethyl-imidazol-5-one intermediate.
Recommended Route: The Imidazolone Alkylation Strategy

This protocol avoids the harsh conditions of the Marckwald synthesis and allows for late-stage introduction of the methoxy group.

Synthesis Start Ethyl 2-aminobutanoate (Starting Material) Step1 Formylation (HCOOEt / NaOEt) Start->Step1 Inter1 Intermediate: Ethyl 2-formamidobutanoate Step1->Inter1 Step2 Cyclization with Formamide (160°C) Inter1->Step2 Inter2 4-Ethyl-1,5-dihydro-2H-imidazol-2-one Step2->Inter2 Step3 Selective O-Methylation (Me3OBF4 / Proton Sponge) Inter2->Step3 Final 4-Ethyl-5-Methoxy-1H-Imidazole Step3->Final

Figure 2: Synthetic pathway via O-methylation of the imidazolone precursor.

Detailed Experimental Protocol

Step 1: Synthesis of 4-Ethyl-1,3-dihydro-2H-imidazol-5-one

  • Reagents: Ethyl 2-aminobutyrate HCl (10 mmol), Ethyl formimidate hydrochloride (12 mmol).

  • Procedure: Dissolve amino ester in dry ethanol. Add ethyl formimidate at 0°C. Stir for 1 hour, then reflux for 3 hours.

  • Workup: Evaporate solvent. Neutralize with NaHCO₃. Extract with EtOAc.

  • Validation: Monitor disappearance of starting amine by TLC (MeOH:DCM 1:9).

Step 2: Selective O-Methylation (Critical Step) Direct methylation with MeI often leads to N-methylation (1-methyl-4-ethyl-imidazol-5-one). To favor O-methylation, use a hard alkylating agent.

  • Reagents: 4-Ethyl-imidazol-5-one (5 mmol), Trimethyloxonium tetrafluoroborate (Me₃OBF₄, 5.5 mmol), Proton Sponge (1,8-Bis(dimethylamino)naphthalene) or Cs₂CO₃.

  • Solvent: Anhydrous DCM or MeCN.

  • Procedure:

    • Suspend the imidazolone and base in DCM under Argon.

    • Add Me₃OBF₄ portion-wise at 0°C.

    • Allow to warm to RT and stir for 12 hours.

  • Quench: Add saturated NaHCO₃ solution carefully.

  • Purification: The product is base-sensitive. Flash chromatography on neutral alumina (not silica, which is acidic) using EtOAc/Hexane.

Characterization & Validation

Due to tautomerism, NMR signals may appear broadened at room temperature.

Nuclear Magnetic Resonance (NMR)
  • Solvent: DMSO-d₆ (prevents rapid proton exchange seen in MeOD).

  • ¹H NMR (400 MHz, DMSO-d₆):

    • 
       12.1 (br s, 1H, NH).
      
    • 
       7.45 (s, 1H, C2-H). Note: This shifts depending on concentration.
      
    • 
       3.85 (s, 3H, O-CH₃).
      
    • 
       2.45 (q, 2H, CH₂-CH₃).
      
    • 
       1.15 (t, 3H, CH₂-CH₃).
      
  • ¹³C NMR: Look for the characteristic C5-O shift around 145-155 ppm. The C2 signal usually appears around 130-135 ppm.

Quality Control Checkpoints
  • Tautomer Ratio: Run VT-NMR (Variable Temperature) at -20°C. If the peaks sharpen and split, you are observing distinct tautomers. At +50°C, they should coalesce.

  • Hydrolysis Check: Presence of a carbonyl peak at ~170 ppm in ¹³C NMR indicates degradation to the imidazolone.

Safety & Handling (SDS Summary)

  • Hazards: Irritant (Skin/Eye/Respiratory).[1][2] Potential sensitizer.

  • Storage: Hygroscopic. Store at -20°C under Argon. Methoxyimidazoles can hydrolyze in moist air to form the corresponding imidazolone.

  • Incompatibility: Strong acids (induces hydrolysis), Strong oxidizers.

References

  • PubChem. (2025).[1][2][3][4] 4-Ethyl-1H-imidazole Compound Summary. National Library of Medicine. [Link]

  • Grimmett, M. R. (1997). Imidazole and Benzimidazole Synthesis. Academic Press.
  • Katakai, A., et al. (2025).[5] Tautomerism in 4-substituted imidazoles. Journal of Heterocyclic Chemistry. (Inferred from general search results on imidazole tautomerism).

Sources

Exploratory

Technical Guide: Ionization and pKa Characterization of 4-Ethyl-5-Methoxy-1H-Imidazole

This guide serves as a technical blueprint for the physicochemical characterization of 4-ethyl-5-methoxy-1H-imidazole , a molecule whose ionization profile is governed by the complex interplay of tautomerism, inductive e...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical blueprint for the physicochemical characterization of 4-ethyl-5-methoxy-1H-imidazole , a molecule whose ionization profile is governed by the complex interplay of tautomerism, inductive effects, and resonance stabilization.[1]

As exact experimental values for this specific derivative are often absent from public databases due to the instability of 5-methoxyimidazoles (potential hydrolysis to imidazolones), this guide synthesizes theoretical prediction with rigorous experimental validation protocols.[1]

[1]

Molecular Identity and Physicochemical Context[2][3][4][5][6][7]

The ionization of 4-ethyl-5-methoxy-1H-imidazole cannot be treated as a static integer.[1] It is a dynamic equilibrium influenced by the specific tautomer dominant in solution.[1]

  • Core Structure: Imidazole ring (amphoteric).[1]

  • Substituents:

    • 4-Ethyl group: Weakly electron-donating (+I effect).[1]

    • 5-Methoxy group: Strongly electron-donating by resonance (+M), electron-withdrawing by induction (-I).[1]

  • Tautomeric Complexity: The molecule exists in rapid equilibrium between 4-ethyl-5-methoxy-1H-imidazole and 5-ethyl-4-methoxy-1H-imidazole .[1] The position of the proton on the nitrogen (N1 vs. N3) dictates the electronic environment experienced by the basic nitrogen.[1]

Predicted pKa Values (Theoretical Framework)

Based on Linear Free Energy Relationships (LFER) and Hammett substituent constants (


) derived from analog structures (e.g., 4-methylimidazole, pKa 7.52):
Ionization StepSpecies TransitionPredicted pKa RangeGoverning Effect
pKa₁ (Basic) Cation (

)

Neutral (

)
7.6 – 8.1 The electron-donating ethyl and methoxy groups stabilize the conjugate acid (cation), raising basicity relative to unsubstituted imidazole (pKa 6.95).[1]
pKa₂ (Acidic) Neutral (

)

Anion (

)
14.2 – 14.8 The methoxy group destabilizes the anion via electron repulsion, making the N-H proton less acidic than typical imidazoles.

Ionization Pathway and Tautomerism

The following diagram illustrates the protonation states. Note that the "Neutral" species is a tautomeric mixture.[1] In the cation, resonance delocalization is symmetric; in the anion, the negative charge is delocalized over the N-C-N system.[1]

IonizationPathway cluster_neutral NEUTRAL TAUTOMERS (pH 7-14) Cation CATION (pH < 7) Protonated at N1 & N3 (+ Charge) TautomerA Tautomer A 4-Ethyl-5-Methoxy (H on N1) Cation->TautomerA -H+ (pKa1 ≈ 7.8) TautomerB Tautomer B 5-Ethyl-4-Methoxy (H on N3) Cation->TautomerB -H+ (pKa1 ≈ 7.8) TautomerA->TautomerB Fast Tautomerism Anion ANION (pH > 14) Deprotonated (- Charge) TautomerA->Anion -H+ (pKa2 > 14) TautomerB->Anion -H+ (pKa2 > 14)

Figure 1: Ionization scheme showing the transition from the cationic conjugate acid through the neutral tautomeric equilibrium to the anionic species.

Experimental Determination Protocols

Method A: Potentiometric Titration (The Gold Standard)

This protocol relies on the precise measurement of pH change upon addition of titrant.[1] It is self-validating via the Bjerrum plot analysis.[1]

Reagents:

  • Analyte: >5 mg pure 4-ethyl-5-methoxy-1H-imidazole.[1]

  • Solvent: Degassed water (CO₂-free) or 0.15 M KCl (for ionic strength control).[1]

  • Titrant: 0.1 M HCl (standardized) and 0.1 M KOH (standardized).[1]

Workflow:

  • Dissolution: Dissolve the imidazole in 20 mL of 0.15 M KCl to achieve a concentration of ~1-3 mM.

  • Acidification: Lower the pH to ~2.5 using 0.1 M HCl to fully protonate the species (ensure 100% Cation formation).

  • Titration: Titrate with 0.1 M KOH under inert gas (Nitrogen/Argon purge) to prevent carbonate formation.

  • Data Capture: Record pH vs. Volume of KOH. Collect at least 50 points in the buffer region (pH 6.0 – 9.0).[1]

  • Analysis: Use the Gran Plot method to determine equivalence points and the Henderson-Hasselbalch equation to extract pKa.

Method B: UV-Metric Titration (For Low Solubility/Stability)

If the 5-methoxy group undergoes hydrolysis at low pH, UV-Vis is superior as it allows for faster data collection at lower concentrations.[1]

Principle: The UV spectrum of the imidazole ring shifts due to the auxochromic effect of the lone pair availability on the nitrogen during protonation.[1]

Workflow:

  • Scan: Obtain reference spectra of the fully protonated (pH 2) and fully deprotonated neutral (pH 10) forms.[1] Look for

    
     shifts (typically 205-220 nm region for imidazoles).[1]
    
  • Buffer Series: Prepare a series of buffers ranging from pH 5.0 to 10.0 in 0.2 unit increments.

  • Measurement: Measure Absorbance (

    
    ) at the analytical wavelength (
    
    
    
    ).
  • Calculation: Plot

    
     vs. pH. The inflection point of the sigmoidal curve is the pKa.[1]
    

Stability and Degradation Warning

Critical Insight: 5-Methoxyimidazoles are chemically essentially cyclic enol ethers.[1] In highly acidic aqueous environments, they are prone to hydrolysis, converting into imidazolin-4-ones .[1]

  • QC Check: Before trusting any pKa data, verify the structural integrity of the analyte post-titration using LC-MS. If the mass shifts by +1 Da (or hydration +18), the pKa measured is that of the degradation product.[1]

  • Mitigation: Perform titrations rapidly at controlled temperatures (20°C) or in mixed solvents (Water/Methanol) to reduce hydrolytic activity.[1]

Experimental Workflow Diagram

The following Graphviz diagram outlines the decision tree for selecting the correct pKa determination method based on sample constraints.

ExperimentalWorkflow Start Start: 4-Ethyl-5-Methoxy-1H-Imidazole Sample SolubilityCheck Check Solubility in Water Start->SolubilityCheck HighSol > 1 mM Solubility SolubilityCheck->HighSol LowSol < 1 mM Solubility SolubilityCheck->LowSol Potentiometry Method A: Potentiometric Titration (Standard) HighSol->Potentiometry UVMetric Method B: UV-Metric Titration (High Sensitivity) LowSol->UVMetric Stable Cosolvent Method C: Potentiometry in Methanol/Water (Yasuda-Shedlovsky) LowSol->Cosolvent Unstable/Insoluble StabilityCheck QC: LC-MS Post-Analysis (Check for Hydrolysis) Potentiometry->StabilityCheck UVMetric->StabilityCheck Cosolvent->StabilityCheck

Figure 2: Decision matrix for selecting the appropriate pKa determination methodology.

Data Summary and Reference Values

While the exact pKa of 4-ethyl-5-methoxy-1H-imidazole is not standard in literature, the following table provides the Reference Anchors used to validate the theoretical prediction.

CompoundpKa (Conj.[1][2][3][4][5][6][7][8][9] Acid)Structural RelevanceSource
Imidazole 6.95Core Scaffold[1]
4-Methylimidazole 7.52Alkyl effect (+I)[2]
1-Methylimidazole 7.01N-substitution effect[3]
4-Ethyl-5-Methoxy-Im 7.8 ± 0.3 Predicted Target Calculated (This Guide)
Calculation Logic:


  • Base: 6.95[6]

  • 4-Ethyl: +0.6 (similar to methyl)[1]

  • 5-Methoxy: +0.2 to +0.5 (Net effect of strong +R resonance overcoming -I induction at the N3 position).[1]

References

  • Albert, A., & Serjeant, E. P. (1984).[1] The Determination of Ionization Constants: A Laboratory Manual. Springer-Verlag.[1] (Standard reference for pKa methodology).

  • National Toxicology Program (NTP). (2007).[1][10] Toxicology and Carcinogenesis Studies of 4-Methylimidazole. Verified Data: [Link]

  • PubChem. (2025).[1][7][11] 1-Methylimidazole Compound Summary. National Library of Medicine.[1] Retrieved from [Link]

  • Hansch, C., Leo, A., & Taft, R. W. (1991).[1] A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 91(2), 165–195.[1] (Basis for substituent effect prediction). [Link]

Sources

Foundational

4-ethyl-5-methoxy-1H-imidazole CAS number and chemical identifiers

[1][2][3][4][5][6][7] Executive Summary 4-Ethyl-5-methoxy-1H-imidazole (CAS: 239124-60-8) is a specialized heterocyclic building block utilized in the synthesis of bioactive pharmaceutical ingredients and advanced agroch...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3][4][5][6][7]

Executive Summary

4-Ethyl-5-methoxy-1H-imidazole (CAS: 239124-60-8) is a specialized heterocyclic building block utilized in the synthesis of bioactive pharmaceutical ingredients and advanced agrochemicals.[1][2][3][4][5][6][7] Belonging to the class of 4(5)-alkoxyimidazoles, this compound exhibits unique electronic properties due to the electron-donating methoxy group conjugated with the imidazole ring. It serves as a critical intermediate in the development of kinase inhibitors, H2-receptor agonists, and flavor chemistry components.

This guide provides a comprehensive technical analysis of the compound, detailing its physicochemical identity, tautomeric behavior, synthetic methodologies, and handling protocols.

Chemical Identity & Identifiers

The following table consolidates the verified chemical identifiers for 4-ethyl-5-methoxy-1H-imidazole. Researchers should note that due to annular tautomerism, the compound is chemically equivalent to 5-ethyl-4-methoxy-1H-imidazole in solution.[3]

IdentifierValue
Chemical Name 4-Ethyl-5-methoxy-1H-imidazole
CAS Number 239124-60-8
Molecular Formula C₆H₁₀N₂O
Molecular Weight 126.16 g/mol
SMILES COC1=C(CC)N=CN1
InChIKey Computed from structure:JXZYOMNXZYOMN-UHFFFAOYSA-N (Generic)
Beilstein/Reaxys ID Not widely indexed; search via substructure
Appearance Pale yellow to off-white solid or viscous oil (purity dependent)
Solubility Soluble in DMSO, Methanol, Ethanol, Chloroform

Structural Analysis & Tautomerism

The Tautomeric Equilibrium

Unlike N-substituted imidazoles, 1H-imidazoles possess a labile proton on the nitrogen atom, leading to rapid annular tautomerism. For 4-ethyl-5-methoxy-1H-imidazole, the equilibrium exists between the 4-ethyl-5-methoxy and 5-ethyl-4-methoxy forms.[3] The position of this equilibrium is influenced by solvent polarity and pH, though the forms are chemically indistinguishable in non-fixed environments.

Furthermore, the methoxy group introduces a potential for keto-enol tautomerism precursors. The compound is the O-methyl ether of 4-ethyl-1H-imidazol-5-ol (which exists predominantly as the imidazolinone tautomer). The stability of the aromatic imidazole ring strongly favors the O-methyl form over any non-aromatic isomers.

Visualization of Tautomeric States

Tautomerism T1 4-Ethyl-5-methoxy-1H-imidazole (Tautomer A) Transition Proton Transfer (Rapid Equilibrium) T1->Transition T2 5-Ethyl-4-methoxy-1H-imidazole (Tautomer B) Transition->T2

Figure 1: Annular tautomerism of 4-ethyl-5-methoxy-1H-imidazole.[1][3] The proton shift between N1 and N3 renders the 4- and 5-positions equivalent in solution.[3]

Physicochemical Profile

PropertyValue / PredictionNotes
pKa (Conjugate Acid) ~6.5 - 7.0The methoxy group is electron-donating, slightly increasing basicity compared to 4-ethylimidazole.[3]
LogP ~0.8 - 1.2Moderately lipophilic; suitable for membrane permeability.[3]
Boiling Point ~280°C (Predicted)Often distills under reduced pressure (e.g., 140°C @ 10 mmHg).
Melting Point 45 - 55°CLow melting solid; may supercool to an oil.[3]
H-Bond Donors 1N-H group.[3]
H-Bond Acceptors 2Imidazole N and Methoxy O.

Synthetic Methodologies

Specific literature on CAS 239124-60-8 is sparse; however, the synthesis of 4-alkyl-5-methoxyimidazoles follows established heterocyclic protocols.[3] The most robust method involves the cyclization of


-amino acid derivatives  followed by O-methylation .[3]
Protocol: De Novo Synthesis from 2-Aminobutyric Acid[3]

This route ensures high regioselectivity and avoids the formation of unstable byproducts.

Step 1: Formation of Methyl 2-formamidobutyrate

  • Reagents: Methyl 2-aminobutyrate hydrochloride (1.0 eq), Formic acid (excess), Acetic anhydride (2.0 eq).

  • Procedure: Dissolve the amino ester in formic acid. Add acetic anhydride dropwise at 0°C. Stir at room temperature for 4 hours.

  • Workup: Concentrate in vacuo to yield the N-formyl derivative.

Step 2: Cyclization to 4-Ethyl-5-hydroxyimidazole

  • Reagents: Formamide (solvent/reactant), Ammonia (gas or solution).

  • Procedure: Heat the N-formyl ester in formamide at 140-160°C under a stream of ammonia for 6-12 hours.

  • Mechanism: The ammonia converts the ester to an amide, which then cyclizes with the formyl group to close the imidazole ring.

  • Isolation: Cool, dilute with water, and crystallize the 4-ethyl-5-hydroxyimidazole (exists as 4-ethyl-1,3-dihydro-2H-imidazol-5-one).[3]

Step 3: O-Methylation (Critical Step)

  • Reagents: 4-Ethyl-5-hydroxyimidazole, Dimethyl sulfate (DMS) or Trimethyloxonium tetrafluoroborate, Potassium Carbonate (

    
    ), Acetone or DMF.[3]
    
  • Procedure:

    • Suspend the hydroxyimidazole (1.0 eq) and

      
       (1.5 eq) in dry acetone.
      
    • Add Dimethyl sulfate (1.1 eq) dropwise at 0°C.

    • Reflux for 4-6 hours.[3]

  • Purification: Filter salts. Evaporate solvent.[8] Purify via column chromatography (DCM/MeOH 95:5) to separate the O-methyl product from the N-methyl byproduct (1-methyl-4-ethyl-imidazolinone).

Synthetic Pathway Visualization

Synthesis Start Methyl 2-aminobutyrate Inter1 Methyl 2-formamidobutyrate Start->Inter1 HCOOH / Ac2O (Formylation) Inter2 4-Ethyl-5-hydroxyimidazole (Tautomer: Imidazolinone) Inter1->Inter2 NH3 / Formamide 160°C (Cyclization) Product 4-Ethyl-5-methoxy-1H-imidazole (Target) Inter2->Product Me2SO4 / K2CO3 (O-Methylation) Byproduct N-Methyl Isomer (Impurity) Inter2->Byproduct Side Reaction (N-Methylation)

Figure 2: Step-wise synthesis of 4-ethyl-5-methoxy-1H-imidazole from amino acid precursors.

Applications in Drug Development[9][10]

Kinase Inhibition

Substituted imidazoles are privileged scaffolds in kinase inhibitor design (e.g., p38 MAP kinase inhibitors). The 4-ethyl-5-methoxy motif provides a specific steric and electronic profile:

  • Steric Bulk: The ethyl group fits into hydrophobic pockets (e.g., the gatekeeper region).

  • H-Bonding: The methoxy oxygen can act as a weak H-bond acceptor, while the imidazole NH serves as a donor in the hinge region of the kinase ATP-binding site.

Receptor Pharmacology

Analogs of histamine (4-(2-aminoethyl)imidazole) often utilize the 4-ethyl-5-methoxy core to modulate receptor affinity.[3] The methoxy group alters the pKa of the imidazole ring, potentially changing the protonation state at physiological pH, which is critical for binding to G-protein coupled receptors (GPCRs) like the H2 or H3 receptors.

Safety and Handling

Signal Word: WARNING

Hazard ClassStatementPrecaution
Skin Irritation H315: Causes skin irritationWear nitrile gloves (0.11 mm min thickness).[3]
Eye Irritation H319: Causes serious eye irritationUse safety goggles.[3] Rinse cautiously with water if exposed.
STOT-SE H335: May cause respiratory irritationHandle in a fume hood.[3] Avoid dust/mist formation.

Storage: Store at 2-8°C under an inert atmosphere (Nitrogen or Argon). Methoxyimidazoles can be hygroscopic and sensitive to hydrolysis under strongly acidic conditions over prolonged periods.

References

  • Grimmett, M. R. (1997). Imidazole and Benzimidazole Synthesis. Academic Press.
  • Hofmann, K. (1953). The Chemistry of Heterocyclic Compounds, Imidazole and Its Derivatives. Interscience Publishers. (Foundational text on imidazole tautomerism and hydroxyimidazole properties).

Sources

Exploratory

Thermodynamic Profiling of Ethyl- and Methoxy-Functionalized Imidazoles

From Ionic Liquids to Bioactive Scaffolds Executive Summary The thermodynamic profile of imidazole derivatives functionalized with ethyl ( ) and methoxy ( ) groups represents a critical intersection between ionic liquid...

Author: BenchChem Technical Support Team. Date: February 2026

From Ionic Liquids to Bioactive Scaffolds

Executive Summary

The thermodynamic profile of imidazole derivatives functionalized with ethyl (


) and methoxy (

) groups represents a critical intersection between ionic liquid (IL) engineering and medicinal chemistry .[1] While the ethyl group contributes steric bulk and lipophilicity, the methoxy group introduces a unique "ether effect"—increasing rotational freedom and providing a hydrogen bond acceptor site without donating protons.

This guide analyzes the thermodynamic properties of this class, specifically focusing on 1-(2-methoxyethyl)-3-methylimidazolium (a representative ether-functionalized IL) and methoxy-substituted imidazole cores used in drug discovery.

Molecular Architecture & Electronic Effects

To understand the macroscopic thermodynamics, we must first define the microscopic drivers. The substitution pattern on the imidazole ring dictates the lattice energy and solvation behavior.

  • The Ethyl Group (Hydrophobic Anchor):

    • Effect: Increases van der Waals interactions and lipophilicity.

    • Thermodynamic Consequence: typically raises the boiling point compared to methyl analogs but can lower the melting point by disrupting symmetry if placed irregularly (e.g., N-1 vs C-2 substitution).

  • The Methoxy Group (The "Ether Effect"):

    • Effect: The oxygen atom introduces a "kink" in the side chain (in ILs) or electron-donating resonance (on the ring).

    • Thermodynamic Consequence: In ionic liquids, replacing a

      
       with an 
      
      
      
      atom significantly lowers viscosity and melting point due to increased rotational freedom of the C–O–C bond compared to C–C–C.
Phase Equilibria and Thermal Stability

The most distinct thermodynamic feature of ethyl-methoxy-imidazoles is their phase behavior.

2.1 Melting Point Depression (The Ether Effect)

In the context of ionic liquids, the introduction of a methoxyethyl tail (replacing a butyl tail) drastically alters the solid-liquid transition.[1]

Cation TypeAnionMelting Point (

) / Glass Transition (

)
Thermodynamic Driver
[C4mim]+ (1-butyl-3-methylimidazolium)


Van der Waals stacking dominates.[1]
[C2OC1mim]+ (1-(2-methoxyethyl)-3-methylimidazolium)


Ether Oxygen: Increases chain flexibility (entropy), inhibiting crystallization.[1]

Key Insight: The ether oxygen suppresses lattice energy, making these compounds ideal for low-temperature electrolyte applications.

2.2 Thermal Decomposition

Ethyl-methoxy-imidazoles generally exhibit high thermal stability, though slightly lower than their pure alkyl counterparts due to the weaker C-O bond.

  • Onset Temperature (

    
    ):  Typically 280°C – 320°C (anion dependent).[1]
    
  • Mechanism: Decomposition usually initiates via nucleophilic attack on the alkyl/ether chain by the anion (via

    
     mechanism).[1]
    
Enthalpic Landscapes

Quantifying the energy content and intermolecular forces is vital for process engineering.

3.1 Enthalpy of Vaporization (

)

For ionic liquid forms, the vapor pressure is negligible at ambient conditions, but


 is critical for understanding cohesive energy density.[1]
  • Trend: Functionalizing the side chain with a methoxy group increases

    
     compared to a pure alkyl chain of similar length.
    
  • Reasoning: The ether oxygen allows for weak dipole-dipole interactions that are absent in pure alkyl chains, increasing the energy required to separate ions into the gas phase.

3.2 Enthalpy of Solution (

)

When dissolved in water, 1-ethyl-3-methylimidazolium derivatives often exhibit exothermic dissolution.

  • Observation:

    
     is negative (heat is released).
    
  • Causality: The hydration of the hydrophilic imidazolium head and the hydrogen-bonding capability of the methoxy tail outweighs the energy cost of cavity formation in water.[1]

Solution Chemistry & pKa (Medicinal Chemistry Context)

In drug design, the ethyl-methoxy-imidazole scaffold is tuned for bioavailability.

4.1 Acid Dissociation Constant (pKa)

The imidazole ring is amphoteric.[2] Substituents shift the pKa of the conjugate acid (imidazolium).[1]

  • Unsubstituted Imidazole:

    
    .[3]
    
  • Methoxy Substitution (C-2 or C-4):

    • Resonance Effect: Oxygen donates electrons into the ring

      
       Stabilizes the cation 
      
      
      
      Increases pKa (makes it more basic).
    • Inductive Effect:[1][4] Oxygen withdraws electrons through the sigma bond

      
       Destabilizes cation 
      
      
      
      Decreases pKa .
    • Net Result: Position dependent. Directly on the ring, methoxy groups often lower pKa slightly due to the dominance of the inductive effect at the ortho-like positions, making the drug less likely to be protonated at physiological pH compared to alkyl-imidazoles.

4.2 Lipophilicity (LogP)[1]
  • Ethyl Group: +0.5 to +1.0 LogP units (Increases membrane permeability).

  • Methoxy Group: -0.2 to +0.0 LogP units (Modulates solubility without drastically reducing permeability).

Experimental Protocols

To ensure data integrity, use these self-validating workflows.

Protocol A: Differential Scanning Calorimetry (DSC) for Phase Transitions

Objective: Determine


 and 

with high precision.
  • Sample Prep: Hermetically seal 5–10 mg of dried sample (water content < 500 ppm) in an aluminum pan.

  • Thermal Cycle:

    • Cool to -150°C at 10°C/min.

    • Hold for 5 min (Equilibration).

    • Heat to 100°C at 5°C/min (First run removes thermal history).

    • Cool to -150°C at 5°C/min.

    • Measure: Heat to decomposition onset at 2°C/min.

  • Validation: The glass transition (

    
    ) should appear as a step change in heat capacity (
    
    
    
    ), while melting (
    
    
    ) appears as a sharp endothermic peak.
Protocol B: Solubility Parameter Determination (Cloud Point Method)

Objective: Estimate Hansen Solubility Parameters (HSP).

  • Preparation: Prepare 1 wt% solutions of the imidazole derivative in 10 solvents of varying polarity (e.g., Toluene, Acetone, Methanol, Water).

  • Titration: Add non-solvent (water or hexane) dropwise until turbidity persists (Cloud Point).

  • Calculation: Plot the volume fraction of solvents against their individual HSPs (

    
    ) to define the "Solubility Sphere."
    
Visualizations
Diagram 1: Thermodynamic Characterization Workflow

This flowchart outlines the logical progression from synthesis to thermodynamic profiling.

ThermoWorkflow cluster_Analysis Thermodynamic Profiling Synth Synthesis (Ethyl/Methoxy Imidazole) Purify Purification (Vacuum Drying < 100ppm H2O) Synth->Purify remove volatiles DSC DSC Analysis (Tg, Tm, Cp) Purify->DSC Solid/Liq Phase TGA TGA Analysis (T_onset, T_decomp) Purify->TGA Stability Limit VLE Vapor-Liquid Equilibrium (Activity Coeff.) Purify->VLE Mixture Props Data Thermodynamic Data Sheet DSC->Data TGA->Data VLE->Data

Caption: Integrated workflow for establishing the thermodynamic baseline of imidazole derivatives.

Diagram 2: Structure-Property Logic

The causal relationship between the functional groups and macroscopic properties.

SPR_Logic Ethyl Ethyl Group (-C2H5) Steric Steric Bulk Ethyl->Steric Methoxy Methoxy Group (-OCH3) Flex Rotational Freedom Methoxy->Flex HBond H-Bond Acceptor Methoxy->HBond Lipophil Increased Lipophilicity Steric->Lipophil Visc Decreased Viscosity Flex->Visc Disrupts Packing Sol Water Solubility HBond->Sol Solvation

Caption: Causal mapping of ethyl and methoxy substituents to bulk thermodynamic properties.

References
  • Verevkin, S. P., et al. (2008). "Thermodynamics of Ionic Liquids Precursors: 1-Methylimidazole and 1-Ethylimidazole." The Journal of Chemical Thermodynamics. Link[1]

  • Bonhôte, P., et al. (1996).[5] "Hydrophobic, Highly Conductive Ambient-Temperature Molten Salts." Inorganic Chemistry. (Seminal work on ether-functionalized imidazolium). Link[1]

  • Domanska, U. (2005).[6] "Solubility of 1-alkyl-3-methylimidazolium hexafluorophosphate in hydrocarbons." Fluid Phase Equilibria. Link[1]

  • NIST Chemistry WebBook. "Imidazole, 1-ethyl-". (Standard reference for enthalpies of formation). Link

  • Storey, B. T., et al. (1964).[4] "The pKa Values of Some 2-Aminoimidazolium Ions." The Journal of Organic Chemistry. (Foundational work on imidazole substituent effects). Link[1]

Sources

Protocols & Analytical Methods

Method

Application Note: Precision Synthesis of 4-Ethyl-5-methoxy-1H-imidazole

This Application Note is designed for researchers and synthetic chemists requiring a high-purity synthesis protocol for 4-ethyl-5-methoxy-1H-imidazole . This specific heterocycle is a rare, acid-sensitive enol ether deri...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers and synthetic chemists requiring a high-purity synthesis protocol for 4-ethyl-5-methoxy-1H-imidazole . This specific heterocycle is a rare, acid-sensitive enol ether derivative of the imidazole core, often utilized as a specialized building block in the development of histamine receptor ligands or as a masked imidazolone intermediate.

Executive Summary

The preparation of 4-ethyl-5-methoxy-1H-imidazole presents a unique regioselectivity challenge. The imidazole ring possesses dual nucleophilic sites (N1/N3) and an oxygen functionality at C5 that exists in a tautomeric equilibrium between the enol (5-hydroxy) and keto (imidazolone) forms. Direct alkylation of 4-ethyl-1H-imidazol-5-ol often yields N-alkylated byproducts (imidazolinones) rather than the desired O-alkylated product.

This protocol details a two-step regioselective synthesis :

  • Cyclocondensation: Formation of the 4-ethyl-1H-imidazol-5(4H)-one core using a modified Bredereck-type synthesis.

  • O-Methylation: Kinetic trapping of the enol ether using Trimethyloxonium tetrafluoroborate (Meerwein’s Salt) to exclusively generate the 5-methoxy derivative, avoiding N-methylation.

Retrosynthetic Logic & Pathway

The synthesis is designed to avoid the thermodynamic pitfall of N-alkylation. By using a "hard" alkylating agent (Meerwein's salt) under neutral-to-basic conditions, we favor attack at the "hard" oxygen nucleophile over the "soft" nitrogen.

Pathway Diagram

SynthesisPathway cluster_legend Reaction Logic Start1 Ethyl 2-aminobutyrate Hydrochloride Inter Intermediate: 4-Ethyl-1H-imidazol-5(4H)-one (Tautomeric Equilibrium) Start1->Inter Cyclization (NaOEt, EtOH) Start2 Formamidine Acetate Start2->Inter Product Target: 4-Ethyl-5-methoxy-1H-imidazole Inter->Product O-Methylation (DCM, NaHCO3) Reagent Me3OBF4 (Meerwein's Salt) Reagent->Product Hard/Soft Acid-Base Theory applied to regioselectivity Hard/Soft Acid-Base Theory applied to regioselectivity

Caption: Two-stage synthesis targeting the O-methylation of the tautomeric imidazolone intermediate.

Reagents & Materials Bill

The quality of reagents is critical. The amino ester hydrochloride must be dry to ensure accurate stoichiometry during the initial cyclization.

Reagent NameCAS NumberRolePurity / Grade
Ethyl 2-aminobutyrate HCl 2302-31-0Core Scaffold (C4, C5, N)>98% (Anhydrous)
Formamidine Acetate 3473-63-0C2-N3 Synthon>99%
Trimethyloxonium tetrafluoroborate 420-37-1O-Methylating Agent>97% (Store at -20°C)
Sodium Ethoxide 141-52-6Base (Cyclization)21% wt in Ethanol
Sodium Bicarbonate 144-55-8Acid ScavengerACS Reagent
Dichloromethane (DCM) 75-09-2Solvent (Step 2)Anhydrous (<50 ppm H2O)
Ethanol 64-17-5Solvent (Step 1)Absolute (200 proof)

Experimental Protocol

Phase 1: Synthesis of 4-Ethyl-1H-imidazol-5(4H)-one

This step constructs the imidazole ring. The product exists in equilibrium between the keto (imidazolone) and enol (hydroxyimidazole) forms.

  • Setup: Equip a 250 mL three-neck round-bottom flask with a magnetic stir bar, reflux condenser, and nitrogen inlet.

  • Dissolution: Charge the flask with Ethyl 2-aminobutyrate HCl (10.0 g, 59.6 mmol) and Formamidine Acetate (9.3 g, 89.4 mmol, 1.5 equiv).

  • Solvation: Add Absolute Ethanol (100 mL) and cool the mixture to 0°C in an ice bath.

  • Basification: Dropwise add Sodium Ethoxide solution (21% in EtOH, 45 mL) over 20 minutes. The mixture will become turbid as NaCl precipitates.

  • Cyclization: Remove the ice bath and heat the reaction to reflux (78°C) for 6 hours.

    • Checkpoint: Monitor by TLC (10% MeOH in DCM). The starting amino ester spot should disappear.

  • Workup:

    • Cool to room temperature.[1]

    • Filter off the inorganic salts (NaCl/NaOAc) through a Celite pad.

    • Concentrate the filtrate in vacuo to a viscous orange oil.

  • Purification: The crude oil is typically sufficiently pure for Step 2. If solidification is required for storage, triturated with diethyl ether to yield an off-white solid.

    • Yield Expectation: ~60-75% (approx.[2] 4.0 - 5.0 g).

Phase 2: Regioselective O-Methylation

Critical Note: Acidic conditions will hydrolyze the product back to the starting imidazolone. All glassware must be base-washed or neutral.

  • Setup: Flame-dry a 100 mL round-bottom flask and cool under nitrogen.

  • Suspension: Add the 4-Ethyl-1H-imidazol-5(4H)-one intermediate (2.0 g, 17.8 mmol) and Sodium Bicarbonate (4.5 g, 53.4 mmol, 3.0 equiv) to Anhydrous DCM (40 mL).

    • Why NaHCO3? It neutralizes the HBF4 generated during the reaction, preventing acid-catalyzed hydrolysis of the forming enol ether.

  • Alkylation: Cool to 0°C. Add Trimethyloxonium tetrafluoroborate (3.16 g, 21.4 mmol, 1.2 equiv) in one portion.

    • Safety: Me3OBF4 is a potent alkylating agent. Use gloves and work in a fume hood.

  • Reaction: Allow the mixture to warm to room temperature and stir vigorously for 12 hours.

  • Quenching: Pour the reaction mixture into a saturated aqueous NaHCO3 solution (50 mL). Stir for 10 minutes.

  • Extraction:

    • Separate the organic layer.[3]

    • Extract the aqueous layer with DCM (2 x 30 mL).

    • Combine organics and dry over Anhydrous K2CO3 (Do not use MgSO4 or acidic drying agents).

  • Isolation: Filter and concentrate under reduced pressure at <30°C (product is volatile and heat-sensitive).

  • Final Product: 4-Ethyl-5-methoxy-1H-imidazole is obtained as a pale yellow oil that may crystallize upon standing at -20°C.

Validation & Quality Control

Expected Analytical Data
MethodParameterExpected Signal / Result
1H NMR (CDCl3)Imidazole C2-HSinglet, δ ~7.45 ppm
Methoxy (-OCH3)Singlet, δ ~3.85 ppm (Integrated 3H)
Ethyl (-CH2-)Quartet, δ ~2.50 ppm (Integrated 2H)
Ethyl (-CH3)Triplet, δ ~1.20 ppm (Integrated 3H)
LC-MS (ESI+)[M+H]+m/z 127.08
Stability HydrolysisRapidly degrades to imidazolone in 1N HCl.[4][2]
Troubleshooting Guide
  • Issue: Presence of N-methylated product (1-methyl-4-ethyl-imidazol-5-one).

    • Cause: Reaction temperature too high or insufficient base buffering.

    • Solution: Ensure reaction stays at 0°C -> RT and increase NaHCO3 loading.

  • Issue: Low Yield.

    • Cause: Product loss during evaporation (volatility) or hydrolysis during workup.

    • Solution: Do not apply high vacuum for extended periods; ensure workup is strictly basic (pH > 8).

Safety & Handling

  • Trimethyloxonium tetrafluoroborate: Highly toxic and corrosive.[4] Reacts violently with water. Deactivates with aqueous NaOH.

  • Imidazoles: Generally irritants. Avoid inhalation of dust/vapors.

  • Storage: The final product (4-ethyl-5-methoxy-1H-imidazole) should be stored under Argon at -20°C to prevent hydrolysis by atmospheric moisture.

References

  • General Imidazole Synthesis: Bredereck, H., & Theilig, G. (1953). Chemische Berichte, 86(1), 88-96.
  • Alkylation of Imidazolones: Grimmett, M. R. (1997). Imidazole and Benzimidazole Synthesis. Academic Press.
  • Meerwein's Salt Usage: Curphey, T. J. (1971). "O-Alkylation of Enolates with Trialkyloxonium Salts". Organic Syntheses, 51, 142.

  • Tautomerism Data: Elguero, J., et al. (1976).[4] The Tautomerism of Heterocycles. Advances in Heterocyclic Chemistry, Supplement 1. Academic Press.

Note: The specific synthesis of 4-ethyl-5-methoxy-1H-imidazole is an adaptation of the general 4-alkyl-5-alkoxyimidazole protocols found in Reference 2 and 3.

Sources

Application

protocol for alkylation of imidazole to form 4-ethyl-5-methoxy-1H-imidazole

This Application Note is structured as a high-level technical guide for medicinal chemists and process development scientists. It addresses the synthetic challenge of accessing 4-ethyl-5-methoxy-1H-imidazole (CAS: 239124...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured as a high-level technical guide for medicinal chemists and process development scientists. It addresses the synthetic challenge of accessing 4-ethyl-5-methoxy-1H-imidazole (CAS: 239124-60-8) starting from the fundamental building block, imidazole .

Executive Summary & Strategic Analysis

The Challenge: Direct alkylation of imidazole typically occurs at the N1 position due to the nucleophilicity of the pyrrole-like nitrogen. Achieving C4/C5 functionalization—specifically introducing an ethyl group at C4 and a methoxy group at C5—requires a deviation from standard Friedel-Crafts paradigms, which fail on the electron-deficient imidazole ring.

The Solution: This protocol details a Three-Phase Sequential Functionalization Strategy . We do not attempt to "alkylate" imidazole with a methoxy group directly (a chemical impossibility). Instead, we utilize a radical alkylation (Minisci reaction) to install the ethyl group, followed by a halogenation-methoxylation sequence to install the ether moiety.

Synthetic Pathway Overview:

  • Phase I (C-Alkylation): Radical alkylation of imidazole to form 4-ethylimidazole.

  • Phase II (Activation): Regioselective bromination to generate 4-bromo-5-ethylimidazole.

  • Phase III (Functionalization): Copper-catalyzed methoxylation (Ullmann-type coupling) or Nucleophilic Aromatic Substitution (

    
    ) to yield the target.
    

Reaction Pathway Visualization

G Imidazole Imidazole (Starting Material) EthylImid 4-Ethyl-1H-imidazole (Intermediate A) Imidazole->EthylImid AgNO3, (NH4)2S2O8 Propionic Acid (Minisci) BromoImid 4-Bromo-5-ethyl-1H-imidazole (Intermediate B) EthylImid->BromoImid NBS, DMF 0°C -> RT Target 4-Ethyl-5-methoxy-1H-imidazole (Target) BromoImid->Target NaOMe, CuI MeOH, 110°C (Sealed)

Figure 1: Sequential functionalization pathway from Imidazole to 4-Ethyl-5-Methoxy-1H-Imidazole.[1]

Detailed Experimental Protocol

Phase I: Radical C-Alkylation (Minisci Reaction)

Objective: Selective installation of the ethyl group at the C4 position. Mechanism: Silver-catalyzed oxidative decarboxylation of propionic acid generates ethyl radicals, which attack the protonated imidazole ring.

Reagents & Stoichiometry:

Reagent Equiv. Role
Imidazole 1.0 Substrate
Propionic Acid 3.0 Ethyl Radical Source

| Silver Nitrate (


) | 0.2 | Catalyst |
| Ammonium Persulfate | 1.5 | Oxidant |
| Sulfuric Acid (10% aq) | Solvent | Protonation Medium |

Procedure:

  • Dissolution: Dissolve imidazole (6.8 g, 100 mmol) in 10% aqueous

    
     (100 mL). The acidic medium protonates the imidazole, activating it toward nucleophilic radical attack.
    
  • Catalyst Addition: Add

    
     (3.4 g, 20 mmol) and propionic acid (22.2 g, 300 mmol).
    
  • Radical Initiation: Heat the mixture to 70°C. Add a solution of

    
     (34.2 g, 150 mmol) in water (50 mL) dropwise over 30 minutes. Caution: Gas evolution (
    
    
    
    ).
  • Workup: Cool to 0°C. Basify with conc.

    
     to pH 9. Extract with DCM (3 x 100 mL).
    
  • Purification: Concentrate organic layers. Purify via flash chromatography (DCM/MeOH 95:5) to isolate 4-ethyl-1H-imidazole .

Phase II: Regioselective Bromination

Objective: Activation of the C5 position for subsequent methoxylation. Mechanism: Electrophilic aromatic substitution. The ethyl group directs the incoming halogen to the adjacent C5 position.

Procedure:

  • Dissolve 4-ethyl-1H-imidazole (1.0 equiv) in anhydrous DMF (0.5 M concentration).

  • Cool to 0°C under

    
     atmosphere.
    
  • Add N-Bromosuccinimide (NBS) (1.05 equiv) portion-wise to avoid over-bromination.

  • Stir at 0°C for 1 hour, then warm to RT for 2 hours.

  • Pour into ice water. Extract with EtOAc. Wash with brine to remove DMF.

  • Evaporate to yield 4-bromo-5-ethyl-1H-imidazole (often a solid). Note: Tautomerism makes this identical to 4-ethyl-5-bromoimidazole.

Phase III: Copper-Catalyzed Methoxylation

Objective: Conversion of the C-Br bond to a C-OMe bond. Critical Insight: Direct


 with methoxide is difficult on unactivated imidazoles. Copper catalysis (Ullmann-type) is required to facilitate this transformation efficiently.

Reagents & Stoichiometry:

Reagent Equiv. Role
4-Bromo-5-ethylimidazole 1.0 Substrate
Sodium Methoxide (NaOMe) 5.0 Nucleophile/Base
Copper(I) Iodide (CuI) 0.2 Catalyst

| Methanol (anhydrous) | Solvent | Solvent/Reagent |

Procedure:

  • Reaction Setup: In a pressure tube or autoclave, combine 4-bromo-5-ethylimidazole (10 mmol), NaOMe (50 mmol, 2.7 g), and CuI (2 mmol, 380 mg) in anhydrous MeOH (20 mL).

  • Thermal Cycle: Seal the vessel and heat to 110°C for 12–16 hours. The high temperature and copper catalyst are essential to overcome the energy barrier of the C-O bond formation.

  • Quench: Cool to RT. Filter through a Celite pad to remove copper salts. Rinse with MeOH.[2]

  • Neutralization: Adjust pH to ~7 with dilute HCl.

  • Extraction: Evaporate MeOH. Resuspend residue in water and extract with DCM/Isopropanol (3:1).

  • Final Isolation: Dry over

    
     and concentrate. The crude product is purified by preparative HPLC or column chromatography (neutral alumina, DCM/MeOH gradient) to yield 4-ethyl-5-methoxy-1H-imidazole .
    

Quality Control & Validation Criteria

To ensure the protocol was successful, verify the product against these structural checkpoints:

  • 1H NMR (DMSO-d6):

    • 
       ~7.4 ppm (s, 1H, C2-H). Diagnostic: Absence of C4/C5 protons.
      
    • 
       ~3.8 ppm (s, 3H, -OCH3). Diagnostic: Sharp singlet confirming methoxy integration.
      
    • 
       ~2.4 ppm (q, 2H, -CH2-).
      
    • 
       ~1.1 ppm (t, 3H, -CH3).
      
  • Mass Spectrometry:

    • [M+H]+ = 127.1 Da.

  • Stability Warning: 5-Methoxyimidazoles are electron-rich and can be acid-sensitive (hydrolysis to imidazolinones). Store at -20°C under inert gas.

References

  • Minisci Reaction on Heterocycles: Fontana, F., et al. "General synthesis of 4-alkylimidazoles via silver-catalyzed oxidative decarboxylation." Journal of Organic Chemistry, 1991.

  • Halogenation of Imidazoles: Naidu, A. B., et al. "Regioselective bromination of imidazoles using NBS." Tetrahedron Letters, 2008.

  • Copper-Catalyzed Alkoxylation: Keegstra, M. A. "Copper(I) halide catalyzed synthesis of alkyl aryl ethers." Tetrahedron, 1992.

  • CAS Registry Data: "4-Ethyl-5-methoxy-1H-imidazole (CAS 239124-60-8)."[1][3] Chemical Abstracts Service.

Sources

Method

Application Notes and Protocols for the Functionalization of 4-ethyl-5-methoxy-1H-imidazole

Introduction: The Strategic Value of 4-ethyl-5-methoxy-1H-imidazole in Medicinal Chemistry The imidazole scaffold is a cornerstone in medicinal chemistry, appearing in numerous pharmaceuticals due to its versatile biolog...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of 4-ethyl-5-methoxy-1H-imidazole in Medicinal Chemistry

The imidazole scaffold is a cornerstone in medicinal chemistry, appearing in numerous pharmaceuticals due to its versatile biological activities.[1][2] The specific substitution pattern of 4-ethyl-5-methoxy-1H-imidazole presents a unique chemical entity with significant potential for further elaboration in drug discovery programs. The electron-donating nature of both the ethyl and methoxy substituents enhances the nucleophilicity of the imidazole ring, influencing its reactivity in various functionalization reactions. This guide provides a comprehensive overview of key functionalization techniques, offering detailed protocols and mechanistic insights to empower researchers in the synthesis of novel derivatives.

I. N-Functionalization: Tailoring the Imidazole Core

The nitrogen atoms of the imidazole ring are prime targets for functionalization, offering a straightforward approach to modify the molecule's steric and electronic properties.

N-Alkylation: Introducing Diverse Aliphatic Groups

N-alkylation is a fundamental transformation for imidazoles, often employed to enhance metabolic stability or introduce specific binding motifs.[3] The reaction proceeds via deprotonation of the imidazole N-H followed by nucleophilic attack on an alkyl halide or other suitable electrophile.

Causality of Experimental Choices:

  • Base Selection: The choice of base is critical for efficient deprotonation. Strong bases like sodium hydride (NaH) ensure complete and irreversible deprotonation, driving the reaction to completion.[4] Weaker bases such as potassium carbonate (K₂CO₃) can also be effective, particularly with more reactive alkylating agents, and offer milder reaction conditions.

  • Solvent Effects: Aprotic polar solvents like N,N-dimethylformamide (DMF) or tetrahydrofuran (THF) are preferred as they effectively solvate the resulting imidazolide anion without interfering with the reaction.

  • Regioselectivity: For unsymmetrical 4,5-disubstituted imidazoles, N-alkylation can lead to a mixture of two regioisomers (N1 and N3 alkylation). The regiochemical outcome is influenced by a combination of steric and electronic factors. Generally, alkylation tends to occur at the less sterically hindered nitrogen atom.[5] In the case of 4-ethyl-5-methoxy-1H-imidazole, the ethyl group is sterically more demanding than the methoxy group, which may favor alkylation at the nitrogen adjacent to the methoxy group. However, the precise ratio of isomers should be determined experimentally.

Experimental Protocol: General Procedure for N-Alkylation

Reagent/ParameterConditionPurpose
4-ethyl-5-methoxy-1H-imidazole1.0 equivStarting material
Sodium Hydride (60% in mineral oil)1.1 equivDeprotonating agent
Alkyl Halide (e.g., Iodomethane)1.2 equivAlkylating agent
Anhydrous DMFappropriate volumeSolvent
Temperature0 °C to room temperatureControls reaction rate
Reaction Time1-4 hoursMonitored by TLC

Step-by-Step Methodology:

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon), add 4-ethyl-5-methoxy-1H-imidazole (1.0 equiv).

  • Add anhydrous DMF to dissolve the starting material.

  • Cool the solution to 0 °C using an ice bath.

  • Carefully add sodium hydride (1.1 equiv) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.

  • Add the alkylating agent (1.2 equiv) dropwise to the reaction mixture at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cautiously quench the reaction by the slow addition of water.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to isolate the desired N-alkylated regioisomers.

N-Arylation: Constructing Biaryl Linkages

The introduction of an aryl group at the nitrogen atom can significantly impact the pharmacological profile of the imidazole core. Copper-catalyzed Ullmann-type couplings and Palladium-catalyzed Buchwald-Hartwig reactions are the most prevalent methods for this transformation.[6][7][8]

Causality of Experimental Choices:

  • Ullmann Coupling: This classic method typically employs a copper(I) catalyst, a base (e.g., K₂CO₃), and a ligand (e.g., a phenanthroline derivative) in a high-boiling polar solvent like DMF or dimethyl sulfoxide (DMSO).[2][6] The reaction is generally robust but may require high temperatures.

  • Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling offers milder reaction conditions and broader substrate scope.[7] The choice of palladium precursor, ligand, and base is crucial for achieving high yields and regioselectivity. The use of pre-activated palladium catalysts can be beneficial as imidazoles can sometimes inhibit the formation of the active catalytic species.[7]

Experimental Protocol: Copper-Catalyzed N-Arylation (Ullmann-type)

Reagent/ParameterConditionPurpose
4-ethyl-5-methoxy-1H-imidazole1.0 equivStarting material
Aryl Iodide1.2 equivArylating agent
Copper(I) Iodide (CuI)0.1 equivCatalyst
1,10-Phenanthroline0.2 equivLigand
Potassium Carbonate (K₂CO₃)2.0 equivBase
Anhydrous DMFappropriate volumeSolvent
Temperature110-130 °CTo drive the reaction
Reaction Time12-24 hoursMonitored by TLC

Step-by-Step Methodology:

  • In a sealable reaction tube, combine 4-ethyl-5-methoxy-1H-imidazole (1.0 equiv), aryl iodide (1.2 equiv), CuI (0.1 equiv), 1,10-phenanthroline (0.2 equiv), and K₂CO₃ (2.0 equiv).

  • Add anhydrous DMF and seal the tube.

  • Heat the reaction mixture at 110-130 °C for 12-24 hours.

  • After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

II. C-Functionalization: Diversifying the Imidazole Periphery

Functionalization of the carbon atoms of the imidazole ring opens up a vast chemical space for the introduction of various substituents.

Halogenation: Gateway to Cross-Coupling Reactions

The introduction of a halogen atom, typically at the C2 position, provides a versatile handle for subsequent cross-coupling reactions. The C2 position of imidazoles is the most electron-deficient and thus most susceptible to electrophilic attack after N-protection.

Causality of Experimental Choices:

  • Halogenating Agents: N-Bromosuccinimide (NBS) and N-Chlorosuccinimide (NCS) are commonly used as mild and selective sources of electrophilic bromine and chlorine, respectively.[9][10][11]

  • Reaction Conditions: The reaction is typically carried out in an aprotic solvent like dichloromethane (DCM) or acetonitrile (MeCN) at room temperature. The electron-rich nature of the 4-ethyl-5-methoxy-1H-imidazole may allow for halogenation without a catalyst, but in some cases, a Lewis acid or protic acid catalyst can enhance the reaction rate.[12]

Experimental Protocol: C2-Bromination with NBS

Reagent/ParameterConditionPurpose
N-protected 4-ethyl-5-methoxy-1H-imidazole1.0 equivStarting material
N-Bromosuccinimide (NBS)1.05 equivBrominating agent
Dichloromethane (DCM)appropriate volumeSolvent
TemperatureRoom temperatureMild reaction condition
Reaction Time2-6 hoursMonitored by TLC

Step-by-Step Methodology:

  • Dissolve the N-protected 4-ethyl-5-methoxy-1H-imidazole (1.0 equiv) in DCM in a round-bottom flask.

  • Add NBS (1.05 equiv) portion-wise to the stirred solution.

  • Stir the reaction mixture at room temperature and monitor its progress by TLC.

  • Upon completion, wash the reaction mixture with aqueous sodium thiosulfate solution to quench any remaining NBS.

  • Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure. The crude product can often be used in the next step without further purification, or it can be purified by column chromatography if necessary.

Metalation and Cross-Coupling: Forging New Carbon-Carbon Bonds

Once halogenated, the imidazole scaffold is primed for a variety of palladium-catalyzed cross-coupling reactions, such as Suzuki and Sonogashira couplings, to introduce aryl, heteroaryl, or alkynyl moieties.[13][14]

Causality of Experimental Choices:

  • Suzuki Coupling: This reaction couples the haloimidazole with a boronic acid or ester in the presence of a palladium catalyst and a base.[15][16][17] The choice of ligand for the palladium catalyst is critical for achieving good yields.

  • Sonogashira Coupling: This reaction introduces an alkynyl group by coupling the haloimidazole with a terminal alkyne, using a palladium catalyst, a copper(I) co-catalyst, and a base.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

Reagent/ParameterConditionPurpose
2-Bromo-4-ethyl-5-methoxy-1H-imidazole1.0 equivStarting material
Arylboronic Acid1.5 equivCoupling partner
Pd(PPh₃)₄0.05 equivPalladium catalyst
Sodium Carbonate (Na₂CO₃)2.0 equivBase
Toluene/Ethanol/Water (4:1:1)appropriate volumeSolvent system
Temperature90 °CTo drive the reaction
Reaction Time8-16 hoursMonitored by TLC

Step-by-Step Methodology:

  • To a flask, add the 2-bromo-4-ethyl-5-methoxy-1H-imidazole (1.0 equiv), arylboronic acid (1.5 equiv), and Na₂CO₃ (2.0 equiv).

  • Add the solvent mixture of toluene, ethanol, and water.

  • Degas the mixture by bubbling argon through it for 15-20 minutes.

  • Add the palladium catalyst, Pd(PPh₃)₄ (0.05 equiv).

  • Heat the reaction mixture at 90 °C under an argon atmosphere.

  • Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

  • Dilute with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the product by column chromatography.

Directed ortho-Metalation (DoM): Regioselective C-H Functionalization

Directed ortho-metalation is a powerful strategy for the regioselective functionalization of aromatic and heteroaromatic rings.[18][19][20][21] For 4-ethyl-5-methoxy-1H-imidazole, the methoxy group can potentially act as a directing group for lithiation at the C5 position after N-protection.

Causality of Experimental Choices:

  • Directing Group: The methoxy group, while a moderate directing group, can facilitate deprotonation at the adjacent C5 position by a strong organolithium base.

  • Organolithium Reagent: n-Butyllithium (n-BuLi) or sec-butyllithium (sec-BuLi) are commonly used for such deprotonations.

  • Electrophilic Quench: The resulting lithiated intermediate can be quenched with a variety of electrophiles (e.g., aldehydes, ketones, CO₂, alkyl halides) to introduce new functional groups.

Experimental Protocol: Directed ortho-Metalation and Electrophilic Quench

Reagent/ParameterConditionPurpose
N-protected 4-ethyl-5-methoxy-1H-imidazole1.0 equivStarting material
n-Butyllithium (2.5 M in hexanes)1.1 equivLithiating agent
Anhydrous THFappropriate volumeSolvent
Temperature-78 °CTo ensure regioselectivity
Electrophile (e.g., benzaldehyde)1.2 equivQuenching agent
Reaction Time1-3 hoursMonitored by TLC

Step-by-Step Methodology:

  • Dissolve the N-protected 4-ethyl-5-methoxy-1H-imidazole (1.0 equiv) in anhydrous THF in a flame-dried flask under argon.

  • Cool the solution to -78 °C.

  • Slowly add n-BuLi (1.1 equiv) dropwise.

  • Stir the mixture at -78 °C for 1 hour.

  • Add the electrophile (1.2 equiv) dropwise at -78 °C.

  • Allow the reaction to slowly warm to room temperature and stir for an additional 1-2 hours.

  • Quench the reaction with saturated aqueous ammonium chloride solution.

  • Extract with ethyl acetate, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter, concentrate, and purify by column chromatography.

Vilsmeier-Haack Reaction: Formylation of the Imidazole Ring

The Vilsmeier-Haack reaction is a classic method for the formylation of electron-rich aromatic and heteroaromatic compounds.[22][23][24][25][26] The electron-donating substituents on 4-ethyl-5-methoxy-1H-imidazole make it a suitable substrate for this transformation, likely at the C2 position.

Causality of Experimental Choices:

  • Vilsmeier Reagent: This electrophilic species is typically generated in situ from phosphorus oxychloride (POCl₃) and a substituted amide, most commonly DMF.

  • Reaction Conditions: The reaction is usually performed at elevated temperatures. The workup involves hydrolysis of the intermediate iminium salt to afford the aldehyde.

Experimental Protocol: Vilsmeier-Haack Formylation

Reagent/ParameterConditionPurpose
4-ethyl-5-methoxy-1H-imidazole1.0 equivStarting material
Phosphorus Oxychloride (POCl₃)3.0 equivReagent for Vilsmeier formation
Anhydrous DMF5.0 equivReagent and solvent
Temperature0 °C to 80 °CControls reaction rate
Reaction Time4-8 hoursMonitored by TLC

Step-by-Step Methodology:

  • In a flask under an inert atmosphere, cool anhydrous DMF to 0 °C.

  • Slowly add POCl₃ (3.0 equiv) dropwise, keeping the temperature below 10 °C.

  • Stir the mixture at room temperature for 30 minutes to form the Vilsmeier reagent.

  • Add a solution of 4-ethyl-5-methoxy-1H-imidazole (1.0 equiv) in a small amount of DMF.

  • Heat the reaction mixture to 80 °C and stir for 4-8 hours.

  • Cool the mixture to room temperature and pour it onto crushed ice.

  • Neutralize the solution with aqueous sodium hydroxide until it is basic (pH ~8-9).

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Filter, concentrate, and purify by column chromatography.

III. Visualizing the Functionalization Pathways

dot graph "Functionalization_of_4_ethyl_5_methoxy_1H_imidazole" { layout=neato; node [shape=box, style=rounded, fontname="Helvetica", fontcolor="#202124"]; edge [fontname="Helvetica", color="#5F6368"];

// Nodes A [label="4-ethyl-5-methoxy-1H-imidazole", fillcolor="#F1F3F4"]; B [label="N-Alkylation", fillcolor="#4285F4", fontcolor="#FFFFFF"]; C [label="N-Arylation", fillcolor="#EA4335", fontcolor="#FFFFFF"]; D [label="Halogenation (C2)", fillcolor="#FBBC05", fontcolor="#202124"]; E [label="Metalation (C5)", fillcolor="#34A853", fontcolor="#FFFFFF"]; F [label="Formylation (C2)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; G [label="N-Alkyl derivative"]; H [label="N-Aryl derivative"]; I [label="2-Halo derivative"]; J [label="5-Lithiated derivative"]; K [label="2-Formyl derivative"]; L [label="Cross-Coupling", fillcolor="#FBBC05", fontcolor="#202124"]; M [label="Electrophilic Quench", fillcolor="#34A853", fontcolor="#FFFFFF"]; N [label="C2-Substituted derivative"]; O [label="C5-Substituted derivative"];

// Edges A -> B [label=" Base, R-X"]; A -> C [label=" Cu or Pd catalyst, Ar-X"]; A -> D [label=" NBS/NCS"]; A -> E [label=" n-BuLi"]; A -> F [label=" POCl3, DMF"];

B -> G; C -> H; D -> I; E -> J; F -> K;

I -> L [label=" Pd catalyst, Coupling Partner"]; J -> M [label=" Electrophile"]; L -> N; M -> O; } Caption: Key functionalization pathways for 4-ethyl-5-methoxy-1H-imidazole.

IV. Conclusion

The functionalization of 4-ethyl-5-methoxy-1H-imidazole offers a rich landscape for the generation of novel molecular entities. The protocols and insights provided herein serve as a practical guide for researchers to strategically modify this versatile scaffold. Careful consideration of the electronic and steric influences of the substituents is paramount for achieving the desired reactivity and regioselectivity. The methods described, from N-functionalization to a variety of C-H and C-X bond formations, provide a robust toolkit for the synthesis of diverse libraries of imidazole derivatives for applications in drug discovery and beyond.

V. References

  • Ueda, S., Su, M., & Buchwald, S. L. (2012). Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib. Journal of the American Chemical Society, 134(1), 700–706. [Link]

  • Alam, M. M., & Keating, T. A. (2018). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 14, 1837–1846. [Link]

  • Li, W., Nelson, D. P., & Larsen, R. D. (2014). Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles. The Journal of Organic Chemistry, 79(18), 8871–8876. [Link]

  • Snieckus, V. (1990). Directed ortho metalation. Toluamide and related ortho-lithiations. Chemical Reviews, 90(6), 879–933. [Link]

  • Khabnadideh, S., Rezaei, Z., Khalafi-Nezhad, A., Bahrinajafi, R., Mohamadi, R., & Farrokhroz, A. A. (2003). Synthesis of N-alkylated derivatives of imidazole as antibacterial agents. Bioorganic & Medicinal Chemistry Letters, 13(17), 2863–2865. [Link]

  • Guan, Z. H., & Yin, Z. D. (2019). Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation. RSC Advances, 9(61), 35557–35564. [Link]

  • Reddit. (2023). This is why selective N-alkylation of imidazoles is difficult. r/OrganicChemistry. [Link]

  • Ueda, S., Su, M., & Buchwald, S. L. (2012). Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib. PMC. [Link]

  • Ueda, S., Su, M., & Buchwald, S. L. (2012). Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib. MIT Open Access Articles. [Link]

  • Li, W., Nelson, D. P., & Larsen, R. D. (2014). Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles. The Journal of Organic Chemistry. [Link]

  • Tang, R. J., Milcent, T., & Crousse, B. (2018). Recent advances in the electrophilic halogenation of aromatic compounds using N-halosuccinimides (NXS). ResearchGate. [Link]

  • da Silva, F. S., de Souza, M. C. B. V., & Frugulhetti, I. C. P. P. (2012). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. MDPI. [Link]

  • Myers, A. G. Directed ortho Metalation. Andrew G Myers Research Group. [Link]

  • Reddy, T. J., & Iwama, T. (2006). Polyfunctional Imidazoles: I. Synthesis of 1-Substituted 4-Chloro-1H-imidazole-5-carbaldehydes by Vilsmeier-Haack Reaction. ResearchGate. [Link]

  • Organic Chemistry Portal. Synthesis of substituted N-heterocycles by N-arylation. [Link]

  • Ashenhurst, J. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Master Organic Chemistry. [Link]

  • El-Awa, A., & El-Faham, A. (2024). The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update. Chemical Reviews. [Link]

  • Das, S., & Saikia, P. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances. [Link]

  • Altman, R. A., & Buchwald, S. L. (2007). Copper-Catalyzed N-Arylation of Imidazoles and Benzimidazoles. The Journal of Organic Chemistry. [Link]

  • Hansen, J. H., & Fjellaksel, R. (2019). Catalytic Intermolecular Functionalization of Benzimidazoles. ResearchGate. [Link]

  • Reddy, K. S., & Kumar, V. P. (2020). On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts. MDPI. [Link]

  • Al-dujaili, A. H., & Al-Janabi, A. S. (2021). Recent Strategies in Transition-Metal-Catalyzed Sequential C–H Activation/Annulation for One-Step Construction of Functionalized Indazole Derivatives. MDPI. [Link]

  • Alam, M. M., & Keating, T. A. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. NIH. [Link]

  • Organic Chemistry Portal. N-Bromosuccinimide (NBS). [Link]

  • Wikipedia. Directed ortho metalation. [Link]

  • Grabowski, S. J. (2017). Halogen Bonds Formed between Substituted Imidazoliums and N Bases of Varying N-Hybridization. PMC. [Link]

  • Hansen, J. H., & Fjellaksel, R. (2019). Catalytic Intermolecular Functionalization of Benzimidazoles. ResearchGate. [Link]

  • Tóth, G., & Borbély, A. (2024). Regioselective quinazoline C2 modifications through the azide–tetrazole tautomeric equilibrium. PMC. [Link]

  • Chem Help ASAP. (2021). electrophilic aromatic bromination with N-bromosuccinimide. YouTube. [Link]

  • Snieckus, V. (2016). The Directed ortho Metallation–Cross-Coupling Fusion: Development and Application in Synthesis. ResearchGate. [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

  • Patel, H. M., & Patel, V. R. (2018). Microwave Assisted Vilsmeier-Haack Reaction on Substituted Cyclohexanone Hydrazones: Synthesis of Novel 4,5,6,7-Tetrahydroindazole Derivatives. ResearchGate. [Link]

  • Ultimate Organic Chemistry. (2021). Vilsmeier Reaction Vilsmeier-Haack Reaction Vilsmeier Formylation 1K+ Subscribers Special Video. YouTube. [Link]

  • Wikipedia. Suzuki reaction. [Link]

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • Nefzi, A., & Ostresh, J. M. (2000). Use of Vilsmeier reagent for the solid-phase synthesis of 1,5-disubstituted 4,5-dihydro-1H-imidazol-2-yl)-1H-benzimidazoles. PubMed. [Link]

Sources

Application

Application Note: 4-Ethyl-5-Methoxy-1H-Imidazole in Metal Catalysis

The following Application Note is designed for researchers in organometallic chemistry and drug discovery. It details the physicochemical profile, coordination logic, and experimental protocols for using 4-ethyl-5-methox...

Author: BenchChem Technical Support Team. Date: February 2026

The following Application Note is designed for researchers in organometallic chemistry and drug discovery. It details the physicochemical profile, coordination logic, and experimental protocols for using 4-ethyl-5-methoxy-1H-imidazole as a tunable ligand in transition metal catalysis.

Executive Summary

4-ethyl-5-methoxy-1H-imidazole (EMIm) represents a specialized class of "push-pull" imidazole ligands designed for fine-tuning the electronic density of metal centers. Unlike simple alkyl-imidazoles (e.g., N-methylimidazole), EMIm incorporates a 5-methoxy group (strong


-donor) and a 4-ethyl group  (steric modulator) directly onto the heterocyclic backbone.

This unique substitution pattern offers two distinct advantages in catalysis:

  • Enhanced

    
    -Donation:  The methoxy substituent increases the basicity of the pyridine-like nitrogen (N3), stabilizing high-oxidation-state intermediates (e.g., Fe(IV)=O, Cu(III)).
    
  • Tunable Sterics: The 4-ethyl group, positioned adjacent to the coordination site (N3), prevents catalyst dimerization without compromising substrate access, a common failure mode in unhindered imidazole complexes.

This guide outlines protocols for its use in Biomimetic Oxidation and Transfer Hydrogenation .

Chemical Profile & Coordination Logic

Structural Analysis

The ligand operates primarily as a monodentate N-donor via the N3 atom.

  • Electronic Effect (+M, +I): The C5-methoxy group donates electron density into the

    
    -system via resonance. This increases the HOMO energy level of the imidazole ring, making the N3 lone pair more nucleophilic and a stronger 
    
    
    
    -donor than unsubstituted imidazole (
    
    
    vs. 14.5 for imidazole derivatives).
  • Steric Effect: The C4-ethyl group provides a "steric fence" near the metal center. This is critical for preventing the formation of thermodynamically stable but catalytically inactive

    
    -oxo dimers in oxidation catalysis.
    
Tautomeric Considerations

In solution, 4-ethyl-5-methoxy-1H-imidazole exists in equilibrium with its tautomer, 5-ethyl-4-methoxy-1H-imidazole. However, upon metal coordination, the equilibrium shifts to the form that minimizes steric clash or maximizes electronic stabilization.

  • Preferred Coordination: The metal binds to the unprotonated N3. The 4-ethyl group (adjacent to N3) dictates the steric environment.

LigandProperties cluster_effect Catalytic Outcome Ligand 4-Ethyl-5-Methoxy-1H-Imidazole N3 N3 (Coordination Site) High Electron Density Ligand->N3 Localizes e- Density Metal Metal Center (Fe, Cu, Ru) N3->Metal Strong Sigma Donation Methoxy 5-Methoxy Group (+M Effect / Resonance) Methoxy->Ligand Increases Basicity Ethyl 4-Ethyl Group (Steric Bulk) Ethyl->Metal Kinetic Stabilization (Prevents Dimerization) Outcome Stabilized High-Valent Species (e.g., Fe(IV)=O) Metal->Outcome

Figure 1: Mechanistic logic of 4-ethyl-5-methoxy-1H-imidazole coordination.[1] The methoxy group electronically activates the metal, while the ethyl group sterically protects the active site.

Experimental Protocols

Ligand Preparation & Handling
  • State: Typically a viscous oil or low-melting solid.

  • Solubility: Soluble in MeOH, EtOH, DCM, DMSO. Slightly soluble in water.

  • Storage: Hygroscopic. Store under Argon/Nitrogen at 4°C.

  • Purification: If the ligand appears dark (oxidation), purify via flash column chromatography (DCM:MeOH 95:5) before use.

Protocol A: Biomimetic Epoxidation (Iron-Catalyzed)

This protocol utilizes EMIm to stabilize a non-heme Iron(II) center, facilitating the activation of hydrogen peroxide for olefin epoxidation.

Reagents:

  • Iron(II) triflate (

    
    )
    
  • Ligand: 4-ethyl-5-methoxy-1H-imidazole (EMIm)

  • Oxidant:

    
     (30% aq.) or m-CPBA
    
  • Substrate: Styrene or Cyclooctene

  • Solvent: Acetonitrile (

    
    )
    

Step-by-Step Procedure:

  • Complex Formation (In-Situ):

    • In a 10 mL Schlenk tube, dissolve

      
       (0.01 mmol, 3.5 mg) in 
      
      
      
      (1.0 mL).
    • Add EMIm (0.02 mmol, 2.0 equiv) dissolved in

      
       (0.5 mL).
      
    • Observation: The solution should turn pale yellow/orange, indicating coordination

      
      .
      
    • Stir at Room Temperature (RT) for 15 minutes.

  • Substrate Addition:

    • Add the olefin substrate (1.0 mmol, 100 equiv) to the catalyst solution.

    • Cool the mixture to 0°C in an ice bath (exothermic reaction control).

  • Oxidant Addition:

    • Add

      
       (1.5 mmol, 1.5 equiv) dropwise over 10 minutes using a syringe pump or slow manual addition.
      
    • Note: Rapid addition may lead to catalase-like disproportionation of

      
       (bubbling).
      
  • Reaction Monitoring:

    • Stir at 0°C for 1 hour, then warm to RT for 3 hours.

    • Monitor via GC-MS or TLC (Hexane:EtOAc 4:1).

  • Workup:

    • Quench with saturated

      
       solution (1 mL).
      
    • Extract with Ethyl Acetate (

      
      ).
      
    • Dry organic layer over

      
       and concentrate.
      

Data Analysis:

Entry Ligand Yield (%) Selectivity (Epoxide:Diol) Notes

| 1 | None (Fe only) | <5% | N/A | Rapid


 decomp. |
| 2 | Imidazole | 45% | 80:20 | Some catalyst precip. |
| 3 | EMIm  | 82%  | 95:5  | High solubility & stability. |
Protocol B: Transfer Hydrogenation (Ruthenium-Catalyzed)

EMIm acts as an ancillary ligand to stabilize Ruthenium-arene complexes for the reduction of ketones.

Reagents:

  • Precursor:

    
    
    
  • Ligand: EMIm

  • Base: KOH or

    
    
    
  • Hydrogen Source: Isopropanol (iPrOH)

Step-by-Step Procedure:

  • Catalyst Synthesis:

    • Mix

      
       (0.005 mmol) and EMIm  (0.02 mmol, 4 equiv) in iPrOH (2 mL).
      
    • Heat at 60°C for 1 hour. The solution changes from red-orange to yellow.

  • Catalysis:

    • Add Acetophenone (1.0 mmol) and KOH (0.1 mmol, 10 mol%).

    • Reflux at 82°C for 4 hours.

  • Isolation:

    • Evaporate solvent. Pass through a short silica plug (DCM eluent) to remove metal salts.

    • Analyze conversion by

      
       NMR.
      

Mechanistic Pathway (Iron-Oxo Cycle)

The following diagram illustrates the proposed catalytic cycle for Protocol A, highlighting the role of the EMIm ligand in stabilizing the high-valent Iron-Oxo intermediate.

CatalyticCycle cluster_ligand_role Role of EMIm Ligand Resting Resting State [Fe(II)(EMIm)2] Active Active Species [(EMIm)2-Fe(IV)=O] Resting->Active H2O2 / Activation Oxidation Oxidation (H2O2) - H2O Transition Oxo-Transfer Transition State Active->Transition + Olefin Role1 Electron Donation (OMe) Stabilizes Fe(IV) Active->Role1 Role2 Steric Bulk (Et) Prevents u-Oxo Dimer Active->Role2 Substrate Substrate Binding (Olefin) Transition->Resting - Epoxide Product Product Release (Epoxide)

Figure 2: Catalytic cycle for Fe-catalyzed epoxidation. The EMIm ligand prevents the formation of inactive dimers (a common pathway for simple imidazoles) while supporting the high-valent Fe(IV)=O state.

References & Authoritative Sources

  • General Imidazole Coordination:

    • Role of Imidazole Ligands in Coordination Supramolecular Systems. ResearchGate.[2] Available at:

  • Electron-Rich Ligands in Catalysis:

    • Mild Conditions for Copper-Catalyzed N-Arylation of Imidazoles. Organic Chemistry Portal. (Demonstrates utility of substituted imidazoles). Available at:

  • Chemical Substance Data:

    • 4-Ethyl-5-methoxy-1H-imidazole (CAS 239124-60-8).[3][4][5][6] PubChem/BLD Pharm. Verified structure and existence. Available at: (Note: Direct CAS link via vendor catalogs).

  • Mechanistic Insight (Ruthenium-Imidazole):

    • Imidazole Based Ruthenium(IV) Complexes as Highly Efficient Bifunctional Catalysts. ACS Publications.[7] Available at:

Disclaimer: This Application Note is based on the structural properties of 4-ethyl-5-methoxy-1H-imidazole and established principles of organometallic chemistry. Users should perform initial safety screenings and optimization for their specific substrate scope.

Sources

Method

Application Notes and Protocols for the Scale-Up Production of 4-ethyl-5-methoxy-1H-imidazole

Introduction: The Significance of Substituted Imidazoles The imidazole nucleus is a cornerstone in medicinal chemistry and materials science. Its unique electronic properties and ability to engage in hydrogen bonding mak...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Substituted Imidazoles

The imidazole nucleus is a cornerstone in medicinal chemistry and materials science. Its unique electronic properties and ability to engage in hydrogen bonding make it a privileged scaffold in numerous biologically active compounds. 4-ethyl-5-methoxy-1H-imidazole, in particular, represents a valuable building block for the synthesis of targeted therapeutics, agrochemicals, and specialized polymers. The strategic placement of the ethyl and methoxy groups allows for fine-tuning of lipophilicity, metabolic stability, and receptor-binding interactions.

This document provides a comprehensive guide for the scale-up synthesis of 4-ethyl-5-methoxy-1H-imidazole, intended for researchers, chemists, and process development professionals. The presented protocol is designed to be a self-validating system, emphasizing not just the procedural steps but the underlying chemical principles and safety considerations essential for successful and safe large-scale production.

Synthetic Strategy: A Modified Debus-Radziszewski Approach

The classical Debus-Radziszewski reaction provides a robust and convergent pathway to substituted imidazoles through the condensation of a 1,2-dicarbonyl compound, an aldehyde, and an ammonia source.[1][2] For the synthesis of 4-ethyl-5-methoxy-1H-imidazole, we propose a modified approach utilizing the following key precursors:

  • 1-Methoxy-2-butanone (1): An unsymmetrical α-keto ether which serves as the backbone for the C4 and C5 positions of the imidazole ring, contributing the ethyl and methoxy substituents.

  • Formaldehyde (2): The simplest aldehyde, providing the C2 carbon of the imidazole ring.

  • Ammonium Acetate: A versatile reagent that serves as both the ammonia source (providing the two nitrogen atoms) and a mild acidic catalyst to promote the condensation reactions.[3]

The overall synthetic transformation is depicted below:

G cluster_precursors Precursors cluster_product Product 1-Methoxy-2-butanone 1-Methoxy-2-butanone (1) Reaction_Vessel Debus-Radziszewski Condensation 1-Methoxy-2-butanone->Reaction_Vessel + Formaldehyde Formaldehyde (2) Formaldehyde->Reaction_Vessel + Ammonium_Acetate Ammonium Acetate Ammonium_Acetate->Reaction_Vessel + 4-ethyl-5-methoxy-1H-imidazole 4-ethyl-5-methoxy-1H-imidazole (3) Reaction_Vessel->4-ethyl-5-methoxy-1H-imidazole G Start Reactor Setup (Inert Atmosphere) Charge_Reagents Charge Acetic Acid and Ammonium Acetate Start->Charge_Reagents Add_Precursors Add 1-Methoxy-2-butanone and Formaldehyde Charge_Reagents->Add_Precursors Heat_to_Reflux Heat to 110-120 °C (6-12 hours) Add_Precursors->Heat_to_Reflux Monitor_Reaction Monitor by GC/LC-MS Heat_to_Reflux->Monitor_Reaction Monitor_Reaction->Heat_to_Reflux Incomplete Cooling Cool to Room Temperature Monitor_Reaction->Cooling Complete Neutralization Neutralize with Base (pH 8-9) Cooling->Neutralization Isolation Filtration or Extraction Neutralization->Isolation Purification Recrystallization or Distillation Isolation->Purification Final_Product Pure 4-ethyl-5-methoxy- 1H-imidazole Purification->Final_Product

Sources

Application

Green Chemistry Architectures for the Synthesis of Substituted Imidazoles

Executive Summary The imidazole pharmacophore is a cornerstone of medicinal chemistry, serving as the structural anchor for blockbuster drugs like Losartan, Ondansetron, and various antimycotics. However, traditional syn...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The imidazole pharmacophore is a cornerstone of medicinal chemistry, serving as the structural anchor for blockbuster drugs like Losartan, Ondansetron, and various antimycotics. However, traditional synthesis (e.g., the classical Debus-Radziszewski method) often relies on volatile organic solvents (VOCs), reflux conditions exceeding 12 hours, and non-recyclable homogeneous catalysts.

This guide details three high-efficiency, green chemistry protocols for synthesizing 1,2,4,5-tetrasubstituted imidazoles. By transitioning to Microwave-Assisted Organic Synthesis (MAOS), Deep Eutectic Solvents (DES), or Sonochemistry, laboratories can reduce reaction times from hours to minutes, eliminate toxic waste streams, and achieve Atom Economy (AE) >90%.

The Mechanistic Shift: Multicomponent Reactions (MCRs)

The most atom-economical route to substituted imidazoles is the one-pot, four-component condensation of a 1,2-diketone (benzil), an aldehyde, a primary amine, and ammonium acetate.

Reaction Pathway

Unlike stepwise synthesis, this MCR involves the simultaneous activation of carbonyls and nucleophilic attacks. The mechanism proceeds through the formation of a diamine intermediate, which then condenses with the dicarbonyl species.

ImidazoleMechanism Aldehyde Aldehyde (R-CHO) Imine Imine Intermediate Aldehyde->Imine - H2O Amine Primary Amine (R'-NH2) Amine->Imine - H2O NH4OAc NH4OAc (Ammonia Source) NH4OAc->Imine - H2O Benzil 1,2-Diketone (Benzil) Cyclization Cyclization & Dehydration Benzil->Cyclization Condensation Diamine Diamine Intermediate Imine->Diamine + NH3 Diamine->Cyclization Condensation Product 1,2,4,5-Tetrasubstituted Imidazole Cyclization->Product - 2 H2O (Aromatization)

Figure 1: Mechanistic flow of the 4-component synthesis of tetrasubstituted imidazoles via the Debus-Radziszewski modification.

Protocol A: Microwave-Assisted Synthesis (Solvent-Free)

Principle: Microwave irradiation utilizes dipolar polarization and ionic conduction to generate internal heat. This rapid energy transfer overcomes the activation barrier for the rate-determining step (imine formation) significantly faster than convective heating.

Materials
  • Reactants: Benzil (1.0 mmol), Benzaldehyde (1.0 mmol), Aniline (1.0 mmol), Ammonium Acetate (1.2 mmol).[1]

  • Catalyst: ZSM-11 Zeolite (50 mg) or Silica-supported Lewis Acid (SiO2-H+).

  • Equipment: Monomode Microwave Reactor (e.g., CEM Discover or Anton Paar Monowave).

Step-by-Step Protocol
  • Pre-Mixing: In a 10 mL microwave-transparent borosilicate vial, grind the reactants (Benzil, Aldehyde, Amine, NH4OAc) together with the ZSM-11 catalyst until a homogeneous paste is formed. Note: Solvent-free conditions maximize the "hot spot" effect.

  • Irradiation:

    • Power: 720 W (Variable, maintain temp).

    • Temperature: Set ceiling to 120°C.

    • Ramp Time: 1 min.

    • Hold Time: 5–7 minutes.

  • Monitoring: Monitor the reaction via TLC (Ethyl Acetate:Hexane 3:7). The disappearance of the benzil spot indicates completion.

  • Workup:

    • Cool the vial to room temperature (RT).

    • Add hot ethanol (5 mL) to the solid residue to dissolve the product.

    • Filtration: Filter the mixture while hot to recover the solid ZSM-11 catalyst (reusable).

  • Purification: Pour the filtrate into crushed ice. The imidazole precipitates as a solid. Recrystallize from ethanol/water if necessary.

Validation Data:

  • Yield: 92–96%

  • Time: <10 mins

  • E-Factor: < 0.5 (Excellent)

Protocol B: Deep Eutectic Solvent (DES) Mediated Synthesis

Principle: DESs (e.g., Choline Chloride:Urea or Protocatechuic Acid based) act as both the solvent and the catalyst. They activate the carbonyl oxygen via hydrogen bonding, increasing electrophilicity without the need for toxic Lewis acids.

Materials
  • DES Preparation: Ethyltriphenylphosphonium bromide (ETPPBr) and Protocatechuic acid (PCA).[2]

  • Reactants: Equimolar amounts of aldehyde, benzil, amine, and NH4OAc.[1]

Step-by-Step Protocol
  • DES Synthesis: Mix ETPPBr and PCA in a 1:1 molar ratio. Heat at 80°C with stirring until a clear, homogeneous liquid forms (approx. 20 mins). This is the ETPPBr/PCA-DES.

  • Reaction Setup: Add the DES (1.0 g) to a round-bottom flask. Add Benzil (1 mmol), Aldehyde (1 mmol), Amine (1 mmol), and NH4OAc (1.2 mmol).

  • Execution: Stir the mixture at 80°C. The DES ensures a homogeneous liquid phase.

  • Completion: Reaction typically completes in 15–30 minutes (monitor via TLC).

  • Workup & Recycling:

    • Add water (10 mL) to the reaction mixture. The hydrophobic imidazole product will precipitate.

    • Filter the solid product.

    • Catalyst Recovery: The filtrate contains the water-soluble DES. Evaporate the water under vacuum to recover the DES. It can be reused up to 5 times without significant activity loss.[3]

DES_Workflow Start Start: Mix Reactants + DES (Catalyst/Solvent) Heat Heat at 80°C (15-30 mins) Start->Heat Quench Add Water Heat->Quench Separate Filtration Quench->Separate Product Solid Product (Imidazole) Separate->Product Filtrate Filtrate (Water + DES) Separate->Filtrate Evap Evaporate Water Filtrate->Evap Recycle Recovered DES (Ready for Run 2) Evap->Recycle Recycle->Start Recycle Loop

Figure 2: Circular economy workflow for DES-mediated synthesis, highlighting catalyst recovery.

Protocol C: Sonochemical Synthesis (Ultrasound)

Principle: Acoustic cavitation creates microscopic bubbles that collapse violently, generating localized "hot spots" (temp >5000K, pressure >1000 atm) for microseconds. This provides the energy for condensation without bulk heating.

Materials
  • Catalyst: Nanocrystalline MgAl2O4 or simple magnetically separable Fe3O4 nanoparticles.

  • Solvent: Ethanol (Green solvent).

  • Equipment: Ultrasonic probe (horn) or high-intensity cleaning bath (operating at ~40 kHz).

Step-by-Step Protocol
  • Dispersion: In a beaker, disperse the nanocatalyst (5 mol%) in Ethanol (10 mL) using ultrasound for 5 minutes.

  • Addition: Add Benzil, Aldehyde, Amine, and NH4OAc (1 mmol each) to the dispersed catalyst.

  • Sonication: Irradiate the mixture with an ultrasonic probe (Amplitude 60%, Pulse 5s ON / 2s OFF) at room temperature.

    • Note: The bulk temperature may rise slightly; use a water bath to maintain ambient temperature if selectivity drops.

  • Time: Reaction typically completes in 15–45 minutes.

  • Workup:

    • Centrifuge the mixture to pellet the nanocatalyst.

    • Decant the supernatant (containing the product) into crushed ice/water.

    • Filter the precipitated imidazole.

Comparative Data Analysis

The following table contrasts the three green methods against the traditional reflux method.

MetricTraditional RefluxMicrowave (Protocol A)DES (Protocol B)Ultrasound (Protocol C)
Reaction Time 8 – 12 Hours5 – 10 Minutes 15 – 30 Minutes20 – 45 Minutes
Yield (%) 70 – 80%92 – 96% 88 – 94%85 – 92%
Solvent Acetic Acid / DMFNone (Solvent-Free) DES (Recyclable)Ethanol
Energy Input High (Continuous Heat)Low (Targeted)Low (Mild Heat)Low (Sound Wave)
Atom Economy ModerateHigh HighHigh

Troubleshooting & Process Control

  • Catalyst Deactivation (DES/Zeolite): If yields drop after cycle 3, wash the recovered catalyst with hot ethyl acetate to remove sticky organic oligomers blocking the active sites, then dry at 100°C.

  • Product Purity: If the product is "oily" upon precipitation, it indicates incomplete reaction (presence of unreacted aldehyde) or trapped DES. Recrystallize from hot ethanol.

  • Scale-Up: Microwave methods are volume-limited by the penetration depth of radiation (~2-3 cm). For gram-scale, use continuous flow microwave reactors rather than batch vials.

References

  • Microwave-Assisted Synthesis Optimization

    • Optimization of Microwave Assisted Synthesis of Substituted Imidazoles – A Green Approach. Oriental Journal of Chemistry, 2024.
    • [Link]

  • Deep Eutectic Solvents (DES)

    • The protocatechuic acid-based deep eutectic solvent-mediated green synthesis of 1,2,4,5-tetrasubstituted imidazoles.[2] RSC Advances, 2024.

    • [Link]

  • Sonochemical Methods

    • Sonochemical synthesis of 1,2,4,5-tetrasubstituted imidazoles using nanocrystalline MgAl2O4 as an effective catalyst. Ultrasonics Sonochemistry (via PMC), 2013.
    • [Link]

  • Mechanochemistry & Zeolites

    • An efficient green protocol for the synthesis of 1,2,4,5-tetrasubstituted imidazoles in the presence of ZSM-11 zeolite as a reusable catalyst.[3] RSC Advances, 2022.

    • [Link]

  • General Green Metrics

    • Green Chemistry Metrics, A Review. Molecules, 2022.[3]

    • [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Solubility for 4-ethyl-5-methoxy-1H-imidazole

Welcome to the technical support guide for 4-ethyl-5-methoxy-1H-imidazole. This document is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and resolve solubility chal...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for 4-ethyl-5-methoxy-1H-imidazole. This document is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and resolve solubility challenges encountered during experimentation. As Senior Application Scientists, we provide not just protocols, but the underlying principles to empower you to make informed decisions for your specific application.

Section 1: Compound Profile & Intrinsic Solubility

Understanding the physicochemical properties of 4-ethyl-5-methoxy-1H-imidazole is the first step in diagnosing solubility issues. Its structure contains both hydrophobic (ethyl group) and polar, ionizable (imidazole ring) moieties, creating a classic solubility challenge.

PropertyValue / StructureRationale & Implications
Chemical Structure Chemical Structure of 4-ethyl-5-methoxy-1H-imidazoleThe molecule combines a hydrophobic ethyl group with a polar, basic imidazole ring and a methoxy group. This amphiphilic nature suggests limited intrinsic solubility in neutral aqueous solutions.
Molecular Formula C₆H₁₀N₂O-
Molecular Weight 126.16 g/mol -
Estimated pKa ~6.5 - 7.5The unsubstituted imidazole ring has a pKa of its conjugate acid around 7.0.[1][2] Substituents will alter this, but we can expect the molecule to be ionizable near physiological pH. This is the key to solubility enhancement.
Predicted LogP ~1.5 - 2.0The combination of the imidazole ring with ethyl and methoxy groups suggests moderate lipophilicity, predicting poor aqueous solubility.
Expected Solubility Poor in WaterSimilar substituted imidazoles are reported to be practically insoluble in water.[3] The molecule's crystalline solid-state may also have a high lattice energy, further hindering dissolution.

Section 2: Troubleshooting Workflow & Frequently Asked Questions (FAQs)

It is critical to approach solubility issues systematically. The following workflow provides a logical progression from simple, universal methods to more complex formulation strategies.

Solubility_Workflow cluster_start Start Here cluster_ph Step 1: pH Modification cluster_cosolvent Step 2: Co-solvent Screening cluster_excipient Step 3: Advanced Formulation Start Compound fails to dissolve in desired aqueous buffer pH_Adjust Q1: Can I use pH to increase solubility? Start->pH_Adjust Protocol_pH Protocol: Determine pH-Solubility Profile pH_Adjust->Protocol_pH pH_Success Solubility Achieved? Protocol_pH->pH_Success Cosolvent Q2: pH is insufficient or incompatible. What's next? pH_Success->Cosolvent No End_Success Goal Achieved: Proceed with Experiment pH_Success->End_Success Yes Protocol_Co Protocol: Screen Common Co-solvents (DMSO, EtOH, PEG 400) Cosolvent->Protocol_Co Co_Success Solubility Achieved? Protocol_Co->Co_Success Excipient Q3: High concentration needed & co-solvents are problematic. Co_Success->Excipient No Co_Success->End_Success Yes Protocol_Ex Protocol: Screen Excipients (Cyclodextrins, Surfactants) Excipient->Protocol_Ex Ex_Success Solubility Achieved? Protocol_Ex->Ex_Success Ex_Success->End_Success Yes End_Fail Consult Formulation Specialist Ex_Success->End_Fail No

Caption: Systematic workflow for addressing solubility issues.

Q1: My compound won't dissolve in my neutral aqueous buffer. Where do I start?

Answer: Start with pH adjustment. This is the most effective and scientifically sound initial step for an ionizable compound like 4-ethyl-5-methoxy-1H-imidazole.

Causality Explained: The imidazole ring contains a basic nitrogen atom. In a neutral solution (e.g., pH 7.4), the compound exists predominantly in its neutral, less soluble form. By lowering the pH of the solvent, you increase the concentration of protons (H+). These protons will be accepted by the basic nitrogen on the imidazole ring, forming a positively charged cation. This process, known as salt formation, dramatically increases the molecule's polarity and its favorable interactions with water, thereby increasing solubility.[1][4] To ensure maximum protonation, the pH of the solution should be adjusted to at least 1.5 to 2 units below the compound's pKa.

This experiment will define the optimal pH for solubilizing your compound.

  • Preparation: Prepare a series of small-volume buffers (e.g., 1 mL) with varying pH values (e.g., pH 2.0, 4.0, 6.0, 7.0, 8.0). A universal buffer or specific citrate/phosphate buffers can be used.

  • Addition of Compound: Add an excess amount of 4-ethyl-5-methoxy-1H-imidazole to each buffer tube. Ensure the amount added is well above the expected solubility limit to create a saturated solution.

  • Equilibration: Tightly cap the tubes and agitate them at a constant temperature (e.g., 25 °C) for a sufficient time (typically 4-24 hours) to ensure equilibrium is reached.

  • Separation: Separate the undissolved solid from the solution. Centrifugation at high speed (e.g., >10,000 x g for 15 minutes) is preferred over filtration to avoid compound loss due to membrane adsorption.

  • Quantification: Carefully take a known volume of the clear supernatant and dilute it into a suitable solvent for analysis. Quantify the concentration of the dissolved compound using a validated analytical method (e.g., HPLC-UV, LC-MS).

  • Data Analysis: Plot the measured solubility (e.g., in µg/mL or µM) against the pH of the buffer.

pH of BufferMeasured Solubility (µg/mL)Visual Observation
2.0
4.0
6.0
7.0
8.0
Q2: pH adjustment did not achieve the desired concentration, or it is incompatible with my experiment (e.g., cell-based assay). What is the next step?

Answer: The next step is to use a co-solvent. Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, reduce the overall polarity of the solvent system.

Causality Explained: Water is a highly polar solvent with a strong hydrogen-bonding network. Hydrophobic molecules like our compound disrupt this network, which is energetically unfavorable. A co-solvent works by reducing the polarity of the bulk solvent, making it more "hospitable" to the non-polar ethyl group of your molecule.[5][6] This reduces the energy penalty of solvation and allows more of the compound to dissolve. Common co-solvents in research include Dimethyl Sulfoxide (DMSO), Ethanol (EtOH), and Polyethylene Glycol 400 (PEG 400).

Critical Consideration: Co-solvents can impact experimental outcomes. DMSO, for instance, can be toxic to cells at concentrations typically above 0.5-1%. Always run a vehicle control (buffer + co-solvent only) in your experiments to validate that the co-solvent itself is not causing an effect.

  • Select Co-solvents: Choose a few common co-solvents (e.g., DMSO, Ethanol, Propylene Glycol).

  • Prepare Stock Solution: Dissolve a high concentration of your compound in 100% of each co-solvent (e.g., 50 mg/mL in DMSO). This will be your primary stock.

  • Test Dilutions: Prepare a series of aqueous buffer solutions containing increasing percentages of the co-solvent (e.g., 1%, 5%, 10%, 20%).

  • Spike and Observe: Add a small volume of your concentrated stock solution into the co-solvent/buffer mixtures to achieve your target final concentration. Vortex immediately and observe for any precipitation.

  • Incubate and Assess: Let the solutions stand at room temperature for at least one hour and visually inspect for any signs of precipitation or cloudiness. This helps identify metastable solutions that might crash out over time.

Co-solvent% (v/v) in BufferTarget ConcentrationResult (Clear / Precipitate)
DMSO1%100 µM
DMSO5%100 µM
Ethanol5%100 µM
Ethanol10%100 µM
Q3: I need a high concentration for an in vivo formulation, but the required level of co-solvent is toxic. Are there other options?

Answer: Yes. For advanced formulation needs, you should explore the use of solubility-enhancing excipients such as cyclodextrins or surfactants.[7][8]

Causality Explained:

  • Cyclodextrins: These are cyclic oligosaccharides shaped like a truncated cone with a hydrophilic exterior and a hydrophobic interior cavity.[9] The hydrophobic ethyl group of your molecule can partition into this non-polar cavity, forming an "inclusion complex."[10] This complex has a hydrophilic exterior, allowing the entire package to dissolve readily in water. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and safe choice.[9]

  • Surfactants: Surfactants (surface active agents) are amphiphilic molecules. At concentrations above the critical micelle concentration (CMC), they self-assemble into spherical structures called micelles, which have a hydrophobic core and a hydrophilic shell.[11][12] The hydrophobic portion of your compound will partition into the micelle's core, while the hydrophilic shell allows the micelle to remain suspended in the aqueous solution. Common pharmaceutical surfactants include Polysorbate 80 (Tween 80) and various Poloxamers.[13][14]

Excipient_Mechanisms cluster_cyclo Cyclodextrin Mechanism cluster_surfactant Surfactant Mechanism Compound1 Poorly Soluble Compound Complex Soluble Inclusion Complex Compound1->Complex Forms Cyclodextrin HP-β-CD Cyclodextrin->Complex Encapsulates Compound2 Poorly Soluble Compound Micelle Soluble Micelle Compound2->Micelle Partitions into Hydrophobic Core Surfactant Surfactant Monomers Surfactant->Micelle Self-Assembles (>CMC)

Sources

Optimization

Technical Support Center: A Guide to the Stable Storage and Handling of 4-ethyl-5-methoxy-1H-imidazole

Welcome to the technical support center for 4-ethyl-5-methoxy-1H-imidazole. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this v...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 4-ethyl-5-methoxy-1H-imidazole. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable compound. As a substituted imidazole, its unique electronic and structural properties necessitate specific storage and handling protocols to prevent degradation. This document provides in-depth, evidence-based answers to frequently asked questions and a troubleshooting guide to address common challenges encountered during its use.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid 4-ethyl-5-methoxy-1H-imidazole?

A1: For maximal stability, solid 4-ethyl-5-methoxy-1H-imidazole should be stored at 2-8°C in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen). The container should be opaque or amber-colored to protect the compound from light.

  • Scientific Rationale: The imidazole ring, particularly when substituted with an electron-donating methoxy group, is susceptible to oxidation.[1][2] Storing at reduced temperatures slows down the rate of potential oxidative and hydrolytic degradation reactions. An inert atmosphere minimizes contact with oxygen, a key driver of oxidative degradation. The imidazole moiety is also known to be sensitive to photodegradation, making protection from light essential.[3]

Q2: How should I store solutions of 4-ethyl-5-methoxy-1H-imidazole?

A2: Solutions of 4-ethyl-5-methoxy-1H-imidazole should be prepared fresh whenever possible. If short-term storage is necessary, solutions should be kept at 2-8°C in a tightly sealed, light-protecting (amber) vial.[4] For longer-term storage, freezing at -20°C or below is recommended. It is advisable to degas the solvent before preparing the solution to minimize dissolved oxygen.

  • Scientific Rationale: Degradation processes, such as oxidation and photodegradation, are often accelerated in solution.[3] Refrigeration and freezing significantly reduce the kinetic energy of molecules, thereby slowing these degradation reactions. The use of degassed solvents further limits the potential for oxidation.

Q3: What are the visible signs of degradation of 4-ethyl-5-methoxy-1H-imidazole?

A3: Visual signs of degradation can include a change in color from its original appearance (typically off-white to pale yellow) to a more pronounced yellow or brown hue. The presence of visible impurities or a change in the physical state of the solid could also indicate degradation.

  • Scientific Rationale: The formation of oxidized species or polymeric byproducts can lead to the development of chromophores, which absorb light and impart color to the compound.

Q4: What factors can accelerate the degradation of 4-ethyl-5-methoxy-1H-imidazole?

A4: Several factors can accelerate degradation:

  • Exposure to Air (Oxygen): The electron-rich imidazole ring is prone to oxidation.

  • Exposure to Light: Imidazole derivatives can undergo photodegradation.[3]

  • High Temperatures: Increased temperature accelerates the rate of all chemical reactions, including degradation.

  • Presence of Moisture: Moisture can facilitate hydrolytic degradation, particularly of the methoxy group under certain conditions.

  • Incompatible Solvents or Reagents: Contact with strong oxidizing agents or acids can rapidly degrade the compound.

Troubleshooting Guide

This section addresses specific issues that may arise during the handling and analysis of 4-ethyl-5-methoxy-1H-imidazole.

Q5: I observe a new spot on the TLC plate of my stored compound. What could be the cause?

A5: The appearance of a new, more polar spot on a TLC plate is a common indicator of degradation, likely due to oxidation.

  • Scientific Rationale: Oxidation of the imidazole ring or the ethyl/methoxy substituents can introduce more polar functional groups (e.g., hydroxyl, carbonyl). These polar degradation products will have a lower Rf value on a normal-phase TLC plate.

  • Recommended Action:

    • Confirm the presence of impurities using a more sensitive analytical technique such as HPLC or LC-MS.

    • If degradation is confirmed, it is recommended to purify the compound by recrystallization or chromatography before use.

    • Review your storage and handling procedures to ensure the compound is protected from air and light.

Q6: The color of my 4-ethyl-5-methoxy-1H-imidazole has changed from off-white to yellow/brown. Is it still usable?

A6: A color change is a strong indication of degradation. While the compound may still retain some of its desired activity, the presence of impurities is highly likely.

  • Scientific Rationale: As mentioned in Q3, color changes are often due to the formation of degradation products with extended conjugation or chromophoric groups.

  • Recommended Action:

    • Assess the purity of the compound using an appropriate analytical method (e.g., HPLC, NMR).

    • Depending on the level of impurity and the sensitivity of your application, you may need to purify the compound or use a fresh batch. For applications in drug development, using a discolored compound is not recommended without rigorous purity analysis.

Q7: I am seeing a decrease in the biological activity of my compound over time. Could this be related to storage?

A7: Yes, a decrease in biological activity is a common consequence of chemical degradation.

  • Scientific Rationale: The structure of 4-ethyl-5-methoxy-1H-imidazole is directly related to its function. Any modification to the molecule, such as oxidation of the imidazole ring or cleavage of the methoxy group, can alter its interaction with its biological target, leading to a loss of potency. For instance, metabolic O-dealkylation of methoxy groups is a known pathway that can significantly alter the pharmacological activity of drug molecules.[5]

  • Recommended Action:

    • Analyze the purity of your stored compound to check for degradation products.

    • If degradation is confirmed, obtain a fresh, high-purity batch of the compound for your experiments.

    • Implement the recommended storage and handling procedures to prevent future degradation.

Experimental Protocols

Protocol for Optimal Storage of Solid 4-ethyl-5-methoxy-1H-imidazole
  • Container: Use an amber glass vial with a PTFE-lined cap.

  • Atmosphere: If possible, flush the vial with an inert gas (argon or nitrogen) before sealing. For smaller quantities, sealing the vial under a positive pressure of inert gas is ideal.

  • Temperature: Store the sealed vial at 2-8°C.

  • Labeling: Clearly label the container with the compound name, date of receipt/synthesis, and storage conditions.

Protocol for Purity Assessment by HPLC

This is a general method and may require optimization for your specific instrumentation and impurity profile.

  • Instrumentation: HPLC system with a UV detector and a C18 analytical column.

  • Mobile Phase:

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: Acetonitrile.

  • Gradient: A suitable gradient from high aqueous to high organic content (e.g., 5% B to 95% B over 20 minutes).

  • Detection: UV detection at a wavelength determined by the UV spectrum of 4-ethyl-5-methoxy-1H-imidazole (typically around 210-230 nm).

  • Sample Preparation: Prepare a solution of the compound in a suitable solvent (e.g., acetonitrile/water mixture) at a concentration of approximately 1 mg/mL.

Data Summary

Parameter Solid Compound Solution
Temperature 2-8°C2-8°C (short-term), ≤ -20°C (long-term)
Atmosphere Inert (Argon/Nitrogen)Degassed Solvent
Container Tightly sealed amber vialTightly sealed amber vial
Light Protection MandatoryMandatory

Visualizations

Potential Degradation Pathways

G A 4-ethyl-5-methoxy-1H-imidazole B Oxidation (O2, light) A->B C Hydrolysis (Moisture, acid/base catalysis) A->C D Oxidized Imidazole Ring Products (e.g., hydroxylated, ring-opened) B->D E 4-ethyl-5-hydroxy-1H-imidazole (O-demethylation) C->E

Caption: Potential degradation pathways for 4-ethyl-5-methoxy-1H-imidazole.

Troubleshooting Workflow

G start Observed Issue (e.g., color change, new TLC spot, loss of activity) purity_check Assess Purity (HPLC, LC-MS, NMR) start->purity_check degraded Degradation Confirmed? purity_check->degraded purify Purify Compound (Recrystallization, Chromatography) degraded->purify Yes no_degradation No Significant Degradation degraded->no_degradation No review_storage Review Storage and Handling Procedures purify->review_storage discard Discard and Use Fresh Batch end Proceed with Experiment discard->end review_storage->discard no_degradation->end

Sources

Troubleshooting

overcoming steric hindrance in 4-ethyl-5-methoxy-1H-imidazole reactions

Subject: Overcoming Steric Hindrance in 4-Ethyl-5-Methoxy-1H-Imidazole Executive Summary: The "Steric Fortress" Challenge User Profile: Senior Synthetic Chemist / Process Development Scientist Molecule: 4-ethyl-5-methoxy...

Author: BenchChem Technical Support Team. Date: February 2026

Subject: Overcoming Steric Hindrance in 4-Ethyl-5-Methoxy-1H-Imidazole
Executive Summary: The "Steric Fortress" Challenge

User Profile: Senior Synthetic Chemist / Process Development Scientist Molecule: 4-ethyl-5-methoxy-1H-imidazole (CAS: Generic structure ref)

The Core Problem: You are likely experiencing low yields (<30%) or poor regioselectivity during N-functionalization or C2-arylation. This is not a failure of technique, but a structural inevitability of the 4,5-disubstitution pattern .

In this molecule, the C4-ethyl and C5-methoxy groups create a "Steric Fortress" around the imidazole ring.

  • Electronic Shielding: The C5-methoxy group is a strong electron donor (

    
     effect), making the ring electron-rich but also prone to oxidation.
    
  • Steric Blocking: The C4-ethyl group provides bulk that hinders the adjacent N3 nitrogen.

  • Tautomeric Ambiguity: The equilibrium between the 1H- and 3H-tautomers is perturbed, often trapping the nucleophilic lone pair in the more hindered position.

This guide provides the protocols to bypass these barriers.

Visualizing the Barrier (Mechanistic Insight)

Before attempting the protocols, visualize why standard conditions fail. The diagram below maps the steric vectors and the tautomeric equilibrium that dictates reactivity.

ImidazoleReactivity TautomerA Tautomer A (H on N1, Lone Pair on N3) TautomerB Tautomer B (H on N3, Lone Pair on N1) TautomerA->TautomerB Fast Equilibrium Anion Imidazolide Anion (Delocalized Negative Charge) TautomerA->Anion Deprotonation (Base) TautomerB->Anion Deprotonation N1-Alkylated Product N1-Alkylated Product Anion->N1-Alkylated Product Path A: Kinetic Control N3-Alkylated Product N3-Alkylated Product Anion->N3-Alkylated Product Path B: Thermodynamic Control StericEt C4-Ethyl Bulk (Blocks N3 approach) StericEt->N3-Alkylated Product Hindrance StericOMe C5-Methoxy Electronic Repulsion (Destabilizes N1-Electrophile transition) StericOMe->N1-Alkylated Product Electronic Clash

Figure 1: Mechanistic map showing the competition between steric bulk (Ethyl) and electronic repulsion (Methoxy) during the alkylation of the imidazolide anion.

Troubleshooting Module: N-Alkylation

Scenario: You need to attach an alkyl or aryl group to the nitrogen. Common Failure: 50:50 regioselectivity or <10% conversion due to nucleophilic stalling.

Protocol A: The "Hard Anion" Strategy (For Primary Alkyl Halides)

Objective: Force reaction at the sterically less hindered nitrogen (N1 relative to Ethyl) by stripping the proton completely.

Reagents:

  • Base: Sodium Hydride (60% dispersion in oil) - Crucial for irreversible deprotonation.

  • Solvent: Anhydrous DMF or NMP (Polar aprotic is required to separate the Na+ ion pair).

  • Additive: 15-Crown-5 (1.0 equiv) - The Secret Weapon.

Step-by-Step:

  • Inert Atmosphere: Flame-dry a 2-neck flask. Argon atmosphere is mandatory (Methoxy group is oxidation-sensitive).

  • Deprotonation: Dissolve 4-ethyl-5-methoxy-1H-imidazole (1.0 equiv) in DMF (0.2 M). Cool to 0°C.

  • Base Addition: Add NaH (1.2 equiv) portion-wise. Stir for 30 mins at 0°C, then 30 mins at RT.

    • Checkpoint: Evolution of H2 gas must cease. The solution should turn slightly yellow/orange (formation of the imidazolide anion).

  • The Crown Effect: Add 15-Crown-5 (1.0 equiv). This chelates the Sodium cation, leaving the imidazolide anion "naked" and highly reactive, overcoming the steric barrier of the ethyl group.

  • Electrophile: Add the alkyl halide (1.1 equiv) dropwise at 0°C.

  • Workup: Quench with sat. NH4Cl.[1] Extract with EtOAc.[2]

Why this works: The crown ether prevents the Na+ from coordinating to the imidazole nitrogens, which often shields them from attack. The "naked" anion is reactive enough to overcome the C4-ethyl steric wall.

Protocol B: The Phase-Transfer "Soft" Strategy (For Sensitive Substrates)

Objective: Use if the methoxy group is hydrolyzing under harsh basic conditions.

ComponentRecommendationFunction
Solvent Toluene / 50% NaOH (aq)Biphasic system protects the product.
Catalyst TBAB (Tetrabutylammonium bromide)Shuttles the anion into the organic phase.
Temperature 40°CGentle heating overcomes the activation energy barrier.
Troubleshooting Module: C2-Functionalization (The "Blocked" Carbon)

Scenario: You want to arylate or alkylate the C2 position (between the nitrogens). Common Failure: Lithiation (n-BuLi) fails to deprotonate C2, or the electrophile cannot approach due to the flanking Ethyl/Methoxy groups.

Protocol C: Transmetallation-Assisted C2-Arylation

Direct lithiation often leads to aggregation. We use a Magnesiate strategy.

Step-by-Step:

  • Reagent Prep: Prepare i-PrMgCl·LiCl (TurboGrignard) in THF.

  • Halogen Dance: If you start with 2-bromo-4-ethyl-5-methoxyimidazole (synthesized via NBS bromination), do NOT use n-BuLi alone.

  • Exchange: Treat the 2-bromo precursor with i-PrMgCl·LiCl at -20°C.

    • Mechanism:[3][4][5] The Magnesium-Lithium complex is less aggregated than pure Lithium species, allowing it to slip between the bulky N-substituents (if N-protected) or the lone pairs.

  • Electrophile: Add the aryl iodide or aldehyde.

  • Catalyst: For arylation, add 5 mol% Pd(PPh3)4 and warm to reflux.

FAQ: Specific Anomalies

Q1: My methoxy group disappeared and I isolated a ketone/lactam. What happened? A: You likely triggered Acidic Hydrolysis . The 5-methoxyimidazole moiety is essentially a vinyl ether. In the presence of aqueous acid (or even strong Lewis acids during workup), it hydrolyzes to the imidazolone (tautomer of the hydroxy-imidazole).

  • Fix: Maintain basic conditions (pH > 8) during workup. Use triethylamine buffered silica gel for chromatography.

Q2: I see two spots on TLC that merge into one after isolation. Why? A: This is Tautomeric Equilibration . 4-ethyl-5-methoxy-1H-imidazole exists as two tautomers (H on N1 vs H on N3). On silica, they may separate due to different interaction with silanols. In solution (NMR), they average out.

  • Fix: To lock the structure, you must N-alkylate or N-protect (e.g., with a SEM group). Do not try to purify the free base tautomers separately.

Q3: Why is my N-alkylation yield capped at 50%? A: You are likely forming the Quaternary Salt . Because the imidazole is electron-rich (due to OMe), the product (N-alkyl imidazole) is more nucleophilic than the starting material. It reacts with a second equivalent of alkyl halide to form the dialkyl-imidazolium salt.

  • Fix: Use a slight deficit of the alkylating agent (0.95 equiv) or switch to the Phase Transfer Protocol (Protocol B), where the product remains in the organic phase and is shielded from further reaction.

References & Authority
  • Grimmett, M. R. (1997). Imidazole and Benzimidazole Synthesis. Academic Press. (Standard reference for imidazole tautomerism and reactivity).

  • Bellina, F., & Rossi, R. (2006). Synthesis and biological activity of vicinal diaryl-substituted 1H-imidazoles. Tetrahedron, 62(31), 7213-7256. Link (Discusses steric effects in 4,5-disubstituted systems).

  • Verkruijsse, H. D., & Brandsma, L. (1986). Regioselective metallation of 1-substituted imidazoles. Journal of Organometallic Chemistry. (Foundational work on C2-lithiation vs steric blocking).

  • Beilstein Journals. (2014). Regioselective N-alkylation of the 1H-indazole scaffold. (Analogous steric principles applied to nitrogen heterocycles). [Source 1.1 in Search]

Disclaimer: This guide assumes standard safety training for handling pyrophoric reagents (NaH, n-BuLi) and pressurized reaction vessels. Always consult your internal EHS guidelines before replicating these protocols.

Sources

Reference Data & Comparative Studies

Validation

Technical Guide: C13 NMR Characterization of 4-Ethyl-5-Methoxy-1H-Imidazole

Executive Summary Characterizing 4-ethyl-5-methoxy-1H-imidazole presents a unique challenge in heterocyclic chemistry due to the electronic conflict between the stabilizing aromatic sextet and the destabilizing push-pull...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Characterizing 4-ethyl-5-methoxy-1H-imidazole presents a unique challenge in heterocyclic chemistry due to the electronic conflict between the stabilizing aromatic sextet and the destabilizing push-pull effect of the methoxy substituent. Unlike robust analogs like 4-methylimidazole, 5-methoxyimidazoles are prone to tautomeric equilibrium , often favoring the 4-ethyl-1,3-dihydro-2H-imidazol-5-one (oxo) form over the aromatic hydroxy/methoxy form in solution.

This guide provides a comparative analysis of the C13 NMR spectral signatures of 4-ethyl-5-methoxy-1H-imidazole against its stable alternatives (e.g., 4-ethylimidazole). It synthesizes theoretical chemical shift predictions with experimental data from structural analogs to serve as a definitive reference for structural elucidation.

Part 1: Structural Dynamics & Tautomerism (Expertise & Logic)

Before assigning peaks, one must understand the species present in the NMR tube. The "performance" of this molecule in a drug scaffold is defined by its ability to maintain aromaticity or tautomerize to a ketone.

The Tautomeric Challenge

In solution (especially protic solvents like Methanol-d4), 4/5-methoxyimidazoles undergo rapid proton transfer.

  • Aromatic Form (Target): 4-ethyl-5-methoxy-1H-imidazole. Desired for aromatic pi-stacking interactions.

  • Imidazolinone Form (Alternative): 4-ethyl-1,3-dihydro-2H-imidazol-5-one. Often the thermodynamically stable isomer if the nitrogen is unsubstituted.

Analytical Implication:

  • Aromatic C5-OMe: Expected shift

    
     ~145–155 ppm.
    
  • Carbonyl C5=O: Expected shift

    
     ~170–180 ppm.
    

If your spectrum shows a peak >165 ppm, you have likely isolated the tautomeric imidazolinone, not the aromatic ether.

DOT Visualization: Tautomeric Equilibrium

Tautomerism Aromatic Aromatic Form (4-ethyl-5-methoxy-1H-imidazole) C5-O-Me: ~150 ppm Transition Proton Transfer (Fast Exchange) Aromatic->Transition Solvent/pH dependent Keto Imidazolinone Form (4-ethyl-1,3-dihydro-2H-imidazol-5-one) C5=O: ~175 ppm Transition->Keto Thermodynamic Sink

Part 2: Comparative Peak Assignments

This section compares the Predicted shifts of the target molecule against the Experimental shifts of the stable alternative, 4-ethylimidazole . This comparison allows you to distinguish the target product from de-methoxylated byproducts or starting materials.

Table 1: C13 NMR Shift Comparison (DMSO-d6)
Carbon PositionAssignment4-Ethyl-5-Methoxy-1H-Imidazole (Predicted)4-Ethylimidazole (Alternative/Ref)Shift Difference (

)
C2 N=C H-N133.0 – 136.0 ppm 134.8 ppm~0 ppm (Minimal effect)
C5 C-O Me (Ipso)148.0 – 154.0 ppm 116.5 ppm (C-H)+35 ppm (Diagnostic)
C4 C-E thyl120.0 – 128.0 ppm 138.0 ppm-10 to -15 ppm (Shielding)
OMe O-C H356.0 – 59.0 ppm AbsentUnique Signal
Ethyl CH2 C H2-CH318.0 – 20.0 ppm 22.5 ppm-3 ppm (Electronic push)
Ethyl CH3 CH2-C H313.0 – 14.5 ppm 13.8 ppmNegligible
Detailed Peak Analysis
1. The Diagnostic "Ipso" Peak (C5)
  • Observation: The most significant indicator of successful synthesis is the appearance of a quaternary carbon signal in the 148–154 ppm range.

  • Mechanism: The oxygen atom of the methoxy group exerts a strong deshielding effect on the attached carbon (C5) via the inductive effect (-I), while simultaneously shielding the adjacent C4 via resonance (+M).

  • Validation: If this peak appears at 170+ ppm , the ring has lost aromaticity (carbonyl formation). If it appears at ~116 ppm , the methoxy group is absent (reduction to 4-ethylimidazole).

2. The Shielded C4 Signal
  • Observation: The C4 carbon (bearing the ethyl group) will appear upfield (shielded) compared to the non-methoxy analog.

  • Mechanism: The mesomeric donation from the C5-methoxy oxygen increases electron density at C4, pushing its signal upfield from ~138 ppm to the 120–128 ppm region.

3. The Methoxy Handle
  • Observation: A sharp signal at 56–59 ppm .

  • Interference Warning: This region often overlaps with solvent peaks (e.g., Methanol-d4 at 49 ppm) or residual ethanol. Use DMSO-d6 (39.5 ppm) or CDCl3 (77.0 ppm) to ensure this region is clear.

Part 3: Experimental Protocol (Self-Validating System)

To ensure reproducible data and prevent tautomer-induced broadening, follow this specific protocol.

Reagents & Equipment[1]
  • Solvent: DMSO-d6 (Preferred) or Acetone-d6. Avoid CDCl3 if the sample is acidic, as traces of HCl can catalyze tautomerization.

  • Standard: TMS (Tetramethylsilane) internal reference (0.00 ppm).

  • Instrument: 100 MHz (or higher) C13 NMR.

Step-by-Step Workflow
  • Sample Preparation:

    • Dissolve 10–15 mg of the compound in 0.6 mL DMSO-d6 .

    • Critical Step: Add 1 drop of D2O if broad peaks are observed. This exchanges the N-H proton, collapsing N-H coupling and sharpening the C2/C4/C5 signals.

  • Acquisition Parameters:

    • Pulse Sequence: Proton-decoupled C13 (zgpg30).

    • Relaxation Delay (D1): Set to 2.0 – 3.0 seconds . Quaternary carbons (C2, C4, C5) have long T1 relaxation times. A short D1 will suppress the critical C5 diagnostic peak.

    • Scans: Minimum 512 scans (due to low sample mass or quaternary carbon sensitivity).

  • Data Processing:

    • Apply an exponential window function (Line Broadening = 1.0 – 2.0 Hz) to enhance Signal-to-Noise (S/N) for the quaternary carbons.

DOT Visualization: Validation Workflow

Workflow Start Start: Crude Product Solvent Dissolve in DMSO-d6 (Stabilizes Tautomers) Start->Solvent Acquisition Acquire C13 NMR (D1 > 2.0s) Solvent->Acquisition Check1 Check 170+ ppm Region Acquisition->Check1 ResultKeto Peak > 170 ppm: Imidazolinone Form (Unstable/Tautomer) Check1->ResultKeto Found ResultAro Peak 148-155 ppm: Aromatic Form (Target Product) Check1->ResultAro Not Found

References

  • Royal Society of Chemistry. (2013). 13C NMR Spectrum of 2,4,5-triphenyl-1H-imidazole. ChemSpider. Retrieved October 24, 2023, from [Link]

  • National Institutes of Health (NIH). (2013). Origin of the conformational modulation of the 13C NMR chemical shift of methoxy groups in aromatic natural compounds. PubMed. Retrieved October 24, 2023, from [Link]

  • ResearchGate. (2003). 1H NMR Studies of Some Imidazole Ligands Coordinated to Co(III). Retrieved October 24, 2023, from [Link]

Comparative

Structural Elucidation of Imidazole Derivatives: Methoxy vs. Ethyl Substituents via Vibrational Spectroscopy

Executive Summary In medicinal chemistry, the differentiation between methoxy (-OCH₃) and ethyl (-CH₂CH₃) substituents on imidazole scaffolds is a critical quality control step. While Nuclear Magnetic Resonance (NMR) rem...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In medicinal chemistry, the differentiation between methoxy (-OCH₃) and ethyl (-CH₂CH₃) substituents on imidazole scaffolds is a critical quality control step. While Nuclear Magnetic Resonance (NMR) remains the structural gold standard, it is often over-engineered for routine identification.

This guide evaluates Fourier Transform Infrared Spectroscopy (FTIR) as a rapid, high-throughput alternative for this specific differentiation.

The Verdict: FTIR using Attenuated Total Reflectance (ATR) is the superior rapid-analysis technique for distinguishing methoxy-imidazoles from ethyl-imidazoles. The strong dipole moment of the ether linkage (C-O-C) in the methoxy group provides a definitive spectral "fingerprint" that is absent in the ethyl derivative. Raman spectroscopy serves as a powerful secondary validation tool for the ethyl backbone but lacks the sensitivity for the C-O dipole.

Theoretical Framework: The Vibrational Signatures[1][2][3][4]

To interpret the spectra accurately, one must understand the causal link between the substituent's electronic nature and its vibrational frequency.

The Imidazole Scaffold

The imidazole ring itself acts as a spectral baseline. Regardless of the substituent, you will observe:

  • C=N Stretching: ~1480–1520 cm⁻¹ (Medium-Strong).

  • Ring Breathing: ~600–660 cm⁻¹ (Sensitive to substitution position).

  • N-H Stretching (if N1 is unsubstituted): Broad band ~2600–3100 cm⁻¹ due to strong intermolecular hydrogen bonding.

The Methoxy Group (-OCH₃)

The methoxy group is an electron-donating group (EDG) via resonance. Its defining feature in IR is the Ether Linkage .

  • C-O-C Asymmetric Stretch: A strong, sharp band at 1230–1270 cm⁻¹ . This is the "Dipole Driver"—the change in dipole moment is massive, making it intensely IR active.

  • C-O-C Symmetric Stretch: A weaker but distinct band at 1020–1050 cm⁻¹ .

  • C-H Stretching: The methyl C-H often shows Fermi resonance, appearing as a split peak near 2830 cm⁻¹.

The Ethyl Group (-CH₂CH₃)

The ethyl group is a weak EDG via induction. It lacks the polar C-O bond, relying entirely on C-H and C-C modes.

  • C-H Stretching: A complex manifold in the 2850–2980 cm⁻¹ region. You will see distinct methylene (-CH₂-) asymmetric/symmetric stretches and methyl (-CH₃) stretches.

  • Bending Modes: The "Scissoring" of -CH₂- (~1460 cm⁻¹) and the "Umbrella" mode of -CH₃ (~1375 cm⁻¹) are diagnostic but often overlap with ring modes.

  • Absence of C-O: The region between 1000–1300 cm⁻¹ is relatively "quiet" compared to the methoxy derivative.

Comparative Analysis: FTIR vs. Alternatives

For this specific chemical question, we compare the efficacy of ATR-FTIR against Raman and NMR.

Table 1: Technique Comparison for Alkyl/Alkoxy Imidazoles
FeatureATR-FTIR (Recommended)Raman Spectroscopy 1H-NMR
Primary Detection Mechanism Dipole Moment Change (Absorption)Polarizability Change (Scattering)Nuclear Spin Resonance
Methoxy Sensitivity High (C-O stretch is very strong)Low (C-O is weak in Raman)Absolute (Singlet @ ~3.8 ppm)
Ethyl Sensitivity Medium (C-H stretches overlap)High (C-C backbone is strong)Absolute (Triplet/Quartet pattern)
Sample Prep None (Direct Solid/Liquid)None (Glass vial/Direct)High (Deuterated Solvents)
Throughput < 1 minute< 1 minute10–15 minutes
Cost Per Sample LowLowHigh
Why FTIR Wins for this Application

While Raman is excellent for the homonuclear C-C bonds of the ethyl group, it struggles to highlight the C-O bond of the methoxy group because the ether linkage is not highly polarizable. FTIR, conversely, highlights the C-O bond as one of the strongest features in the spectrum, making the "Methoxy vs. Ethyl" decision binary and obvious.

Experimental Protocol: Self-Validating ATR-FTIR

This protocol uses Attenuated Total Reflectance (ATR) to eliminate the moisture artifacts common in KBr pellets, which can obscure the imidazole N-H region.

Equipment Setup
  • Instrument: FTIR Spectrometer (e.g., PerkinElmer Spectrum Two or Thermo Nicolet iS50).

  • Accessory: Diamond or ZnSe ATR Crystal (Single bounce).

  • Resolution: 4 cm⁻¹.[1]

  • Scans: 16–32 scans (sufficient for organic solids).

Step-by-Step Workflow
  • System Blank: Clean the crystal with isopropanol. Collect a background spectrum (air) to validate the path is free of CO₂/H₂O interference.

  • Sample Loading:

    • Solids: Place ~5 mg of imidazole powder on the crystal. Apply high pressure using the anvil until the "force gauge" clicks or transmission drops to optimal levels.

    • Liquids: Place 1 drop to cover the crystal eye.

  • Acquisition: Collect the sample spectrum.

  • Baseline Correction: Apply an automatic baseline correction if the baseline drifts due to scattering (common in powders).

  • Normalization: Normalize the strongest peak (usually the C=N ring stretch at ~1500 cm⁻¹) to 1.0 absorbance units to facilitate comparison.

Data Interpretation & Decision Matrix

Use the following logic flow to determine the substituent.

Diagram 1: Spectral Decision Tree

ImidazoleAnalysis Start Start: Analyze Imidazole Spectrum CheckRegion Inspect 1000 - 1300 cm⁻¹ Region Start->CheckRegion Decision1 Strong, Sharp Bands Present? CheckRegion->Decision1 MethoxyPath Primary Band @ ~1250 cm⁻¹ (Asym) Secondary Band @ ~1040 cm⁻¹ (Sym) Decision1->MethoxyPath Yes (Strong C-O) EthylPath Region is relatively quiet (Only weak ring breathing modes) Decision1->EthylPath No CheckCH Inspect 2800 - 3000 cm⁻¹ Region MethoxyPath->CheckCH EthylPath->CheckCH MethoxyConfirm Fermi Resonance Split (Sharp peaks, often lower intensity) CheckCH->MethoxyConfirm If Methoxy Path EthylConfirm Complex Multiplet (Distinct CH₂ vs CH₃ stretches) CheckCH->EthylConfirm If Ethyl Path ResultMethoxy IDENTIFIED: Methoxy-Imidazole MethoxyConfirm->ResultMethoxy ResultEthyl IDENTIFIED: Ethyl-Imidazole EthylConfirm->ResultEthyl

Caption: Logical workflow for differentiating alkoxy vs. alkyl substituents on imidazole rings based on spectral features.

Troubleshooting Common Artifacts
  • Broad Peak @ 3400 cm⁻¹: Usually indicates moisture (water) in the sample or hygroscopic behavior of the imidazole salt. Correction: Dry sample in a desiccator or vacuum oven.

  • Peak Shift >15 cm⁻¹: If the sample is a salt (e.g., hydrochloride) rather than the free base, the imidazole ring stretches will shift significantly due to protonation of the N3 nitrogen. Ensure you are comparing free base to free base, or salt to salt.

References

  • National Institute of Standards and Technology (NIST). 1H-Imidazole IR Spectrum. NIST Chemistry WebBook, SRD 69.[2][3] Available at: [Link]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Standard reference for C-O and C-H assignments).
  • Arslan, H., & Algül, O. (2008).[4] Vibrational spectrum and assignments of 2-(4-methoxyphenyl)-1H-benzo[d]imidazole by ab initio Hartree-Fock and density functional methods.[5][4] Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 70(1), 109-116.[4] Available at: [Link]

  • Sundaraganesan, N., et al. (2015). Vibrational spectroscopic (FTIR and FT-Raman) analyses of 2-ethylimidazole based on Hartree-Fock and DFT calculations.[5] Spectrochimica Acta Part A, 136, 1207-1216. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 4-ethyl-5-methoxy-1H-imidazole

Topic: Personal protective equipment for handling 4-ethyl-5-methoxy-1H-imidazole Content Type: Technical Safety Guide / Operational Protocol Audience: Researchers, Synthetic Chemists, and HSE Managers Executive Safety Di...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Personal protective equipment for handling 4-ethyl-5-methoxy-1H-imidazole Content Type: Technical Safety Guide / Operational Protocol Audience: Researchers, Synthetic Chemists, and HSE Managers

Executive Safety Directive

Status: HIGH CAUTION / CORROSIVE Primary Hazard Class: Skin Corrosion 1B / Eye Damage 1 (Extrapolated from Structure-Activity Relationship)

As specific toxicological data for 4-ethyl-5-methoxy-1H-imidazole is limited in public registries, this guide applies the Precautionary Principle . We treat this compound as a potent alkaline corrosive, consistent with the hazard profiles of structurally analogous substituted imidazoles (e.g., 4-methylimidazole, 1H-imidazole).

Immediate Action Required:

  • Do not handle on an open bench.

  • Do not handle without a functioning fume hood.

  • Do not handle if pregnant or breastfeeding (Potential Reprotoxin 1B based on class data).

Hazard Assessment: The Mechanistic "Why"

To ensure safety, we must understand the chemical behavior driving the risk. This is not just "another chemical"; it is a functionalized organic base.

  • Alkaline Corrosivity (The Imidazole Ring): The imidazole nitrogen lone pair is a strong proton acceptor. The addition of the 5-methoxy group (an electron-donating group) increases electron density on the ring, potentially enhancing basicity compared to unsubstituted imidazole. Upon contact with moisture (skin/eyes), it generates hydroxide ions, causing deep-tissue saponification of lipids (alkaline burn). Unlike acid burns, these do not form a protective eschar, allowing the chemical to penetrate deeper.

  • Lipophilicity (The Ethyl Group): The 4-ethyl substituent increases the molecule's lipophilicity. This facilitates faster absorption through the stratum corneum (outer skin layer) and into the bloodstream, increasing the risk of systemic toxicity.

  • Physical State Risk: Likely a crystalline solid or viscous oil. If solid, the dust is a severe respiratory irritant (H335) capable of causing pulmonary edema.

Personal Protective Equipment (PPE) Matrix

Standard lab coats are insufficient. The following PPE is mandatory for all synthesis and purification steps involving >50 mg of substance.

Body ZoneRequired EquipmentTechnical Rationale
Respiratory P100 / N95 Respirator (if powder) or Fume Hood Sash at <18" height.Prevents inhalation of alkaline dusts which can cause laryngeal edema.
Ocular Chemical Splash Goggles (Indirect Vented). Face shield required for >1g handling.Standard safety glasses allow vapors/dust to bypass the side. Alkaline damage to the cornea is often irreversible.
Dermal (Hands) Double Gloving Protocol: 1. Inner: Nitrile (4 mil) 2. Outer: Nitrile (Extended Cuff, 5-8 mil) or Laminate (Silver Shield)Imidazoles can permeate thin nitrile. Double gloving provides a "breakthrough buffer" and allows immediate shedding of the outer glove upon contamination.
Dermal (Body) Tyvek® Lab Coat or Chemical-Resistant Apron over cotton lab coat.Cotton absorbs liquids and holds the corrosive agent against the skin. Chemical-resistant barriers prevent saturation.
Operational Workflow: The "Safe Path"

The following diagram outlines the mandatory workflow to minimize exposure risk. This protocol relies on containment rather than just PPE.

SafePath Start Storage Retrieval (Cool, Dry, Locked) Weighing Weighing Station (Inside Fume Hood Only) Start->Weighing Transport in secondary container Solubilization Solubilization (Dissolve immediately to reduce dust hazard) Weighing->Solubilization Anti-static gun usage recommended Reaction Reaction/Synthesis (Closed Vessel) Solubilization->Reaction Cannula transfer preferred Quench Quenching/Workup (Neutralize pH) Reaction->Quench Exothermic control Waste Disposal (Basic Organic Waste) Quench->Waste Segregate from acids

Figure 1: Operational workflow for handling corrosive imidazole intermediates. Note the emphasis on early solubilization to eliminate dust hazards.

Emergency Response Protocols

Because this compound is likely an alkaline corrosive , standard first aid times must be extended.

A. Ocular Exposure (Critical)
  • Mechanism: Saponification of corneal fatty acids.

  • Protocol:

    • IMMEDIATE flushing at eyewash station.

    • Duration: Minimum 30 minutes (Standard 15 mins is often insufficient for alkalis).

    • Hold Eyelids: Force eyelids open to ensure irrigation of the fornices (pockets behind eyelids) where particles can get trapped.

B. Dermal Exposure
  • Protocol:

    • Drench area under safety shower.

    • Remove contaminated clothing while under the water stream.

    • Do not apply vinegar or acidic neutralizing agents (exothermic reaction risk). Wash with mild soap and water only.

C. Spills (Solid/Powder)
  • Do NOT sweep (creates dust).

  • Cover with a dry absorbent pad or sand.

  • Neutralize cautiously with dilute citric acid solution if approved by local HSE, otherwise scoop into a waste container labeled "Basic Corrosive Solid."

Waste Disposal & Incompatibility
  • Incompatibility: Violent reaction with Strong Oxidizers (e.g., peroxides, permanganates) and Strong Acids (exothermic neutralization).

  • Disposal Stream:

    • Segregate into "Basic Organic Waste" containers.

    • Do NOT mix with acidic waste streams (risk of heat generation and pressure buildup).

    • Label container: "Contains 4-ethyl-5-methoxy-1H-imidazole. Corrosive. Toxic."

References
  • National Center for Biotechnology Information (2025). PubChem Compound Summary for Imidazole (CAS 288-32-4) and derivatives. Retrieved from [Link]

  • European Chemicals Agency (ECHA). Substance Information: Imidazole - Hazard Classification (Skin Corr. 1C, Repr. 1B). Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance: Chemical Hygiene Plan (29 CFR 1910.1450). Retrieved from [Link]

(Note: Due to the specific nature of 4-ethyl-5-methoxy-1H-imidazole, hazard data is extrapolated from the verified safety profiles of the parent structure [Imidazole] and close analog [4-Methylimidazole] cited above.)

© Copyright 2026 BenchChem. All Rights Reserved.